Technical Documentation Center

(2R)-2-amino-2-(4-bromophenyl)propanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (2R)-2-amino-2-(4-bromophenyl)propanoic acid

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to (R)-alpha-Methyl-4-bromophenylalanine

For Researchers, Scientists, and Drug Development Professionals Introduction (R)-alpha-Methyl-4-bromophenylalanine is a non-proteinogenic amino acid that holds significant interest for researchers in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-alpha-Methyl-4-bromophenylalanine is a non-proteinogenic amino acid that holds significant interest for researchers in medicinal chemistry and drug discovery. As a derivative of phenylalanine, it incorporates two key structural modifications: an alpha-methyl group and a bromine atom at the para-position of the phenyl ring. These features can profoundly influence the biological activity and pharmacokinetic properties of peptides and small molecules into which it is incorporated. The alpha-methylation provides steric hindrance, which can enhance resistance to enzymatic degradation, while the bromo-substituent can modulate receptor binding affinity and introduce a site for further chemical modification. This guide provides a comprehensive overview of the synthesis, characterization, and potential applications of (R)-alpha-methyl-4-bromophenylalanine, offering valuable insights for its effective utilization in research and development.

Physicochemical Properties and Identification

CompoundCAS NumberMolecular FormulaMolecular Weight ( g/mol )
(S)-alpha-Methyl-4-bromophenylalanine747397-27-9C10H12BrNO2258.11
Boc-(S)-alpha-methyl-4-bromophenylalanine1286768-44-2C15H20BrNO4358.23
Fmoc-(R)-alpha-methyl-4-bromophenylalanine1310682-06-4C25H22BrNO4492.35
4-Bromo-L-phenylalanine24250-84-8C9H10BrNO2244.09
4-Bromo-D-phenylalanine62561-74-4C9H10BrNO2244.09

Synthesis and Purification

The enantioselective synthesis of α-methyl amino acids like (R)-alpha-methyl-4-bromophenylalanine is a significant challenge in organic chemistry.[1] General approaches often involve either the resolution of a racemic mixture or an asymmetric synthesis starting from a chiral precursor.[2]

Representative Synthetic Workflow

A common strategy for the synthesis of chiral α-methylated amino acids involves the use of chiral auxiliaries, such as oxazolidinones.[2] The following diagram illustrates a generalized workflow for such a synthesis.

Synthetic Workflow cluster_0 Step 1: Oxazolidinone Formation cluster_1 Step 2: Alkylation cluster_2 Step 3: Hydrolysis and Deprotection N-protected amino acid N-protected amino acid Oxazolidinone intermediate Oxazolidinone intermediate N-protected amino acid->Oxazolidinone intermediate Condensation Aldehyde Aldehyde Aldehyde->Oxazolidinone intermediate Chlorinating agent Chlorinating agent Chlorinating agent->Oxazolidinone intermediate Lewis acid Lewis acid Lewis acid->Oxazolidinone intermediate Alkylated oxazolidinone Alkylated oxazolidinone Oxazolidinone intermediate->Alkylated oxazolidinone Alkylation Base Base Base->Alkylated oxazolidinone Alkyl halide Alkyl halide Alkyl halide->Alkylated oxazolidinone Hydrolysis Hydrolysis Alkylated oxazolidinone->Hydrolysis Deprotection Deprotection Hydrolysis->Deprotection Final Product Final Product Deprotection->Final Product

Caption: Generalized workflow for the synthesis of chiral α-methylated amino acids.

Experimental Protocol: Asymmetric Synthesis
  • Oxazolidinone Formation: An N-protected amino acid is reacted with an aldehyde in the presence of a chlorinating agent and a Lewis acid to form a chiral oxazolidinone intermediate. The stereochemistry of the final product is controlled by the chiral auxiliary.[2]

  • Alkylation: The oxazolidinone is then deprotonated with a strong base, and the resulting enolate is alkylated with an appropriate alkyl halide. For the synthesis of (R)-alpha-methyl-4-bromophenylalanine, this would involve methylation.

  • Hydrolysis and Deprotection: The alkylated oxazolidinone is subsequently hydrolyzed to cleave the chiral auxiliary, followed by the removal of the N-protecting group to yield the desired α-methylated amino acid.[2]

Analytical Characterization

The structural confirmation and purity assessment of (R)-alpha-methyl-4-bromophenylalanine are crucial for its application in research. A combination of analytical techniques is typically employed.

Spectroscopic Methods
  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure, including the presence of the alpha-methyl group and the substitution pattern on the phenyl ring.

  • Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation pattern, confirming the elemental composition.

Chromatographic Methods
  • High-Performance Liquid Chromatography (HPLC): Used to assess the chemical purity of the final compound.

  • Chiral HPLC: Essential for determining the enantiomeric purity. A chiral stationary phase is used to separate the (R) and (S) enantiomers, allowing for their quantification.

Applications in Drug Discovery and Development

The unique structural features of (R)-alpha-methyl-4-bromophenylalanine make it a valuable building block in the design of novel therapeutics.

Peptide and Peptidomimetic Design

The incorporation of α-methylated amino acids into peptide sequences can significantly enhance their resistance to proteolytic degradation, thereby increasing their in vivo half-life.[3][4] The 4-bromophenyl side chain can also influence the binding affinity and selectivity of the peptide for its target receptor.[5]

Small Molecule Drug Design

As a component of small molecule inhibitors, the 4-bromophenyl group can engage in halogen bonding or other specific interactions within the active site of an enzyme or the binding pocket of a receptor.[6][7] This can lead to improved potency and selectivity of the drug candidate.

Signaling Pathway Modulation

The following diagram illustrates a simplified signaling pathway where a peptide containing (R)-alpha-methyl-4-bromophenylalanine might act as an antagonist.

Signaling Pathway Ligand Ligand Receptor Receptor Ligand->Receptor Binds G-protein G-protein Receptor->G-protein Activates Effector Effector G-protein->Effector Modulates Second Messenger Second Messenger Effector->Second Messenger Generates Cellular Response Cellular Response Second Messenger->Cellular Response Antagonist (R)-alpha-methyl- 4-bromophenylalanine containing peptide Antagonist->Receptor Blocks Binding

Caption: Simplified signaling pathway illustrating antagonist action.

Conclusion

(R)-alpha-Methyl-4-bromophenylalanine represents a synthetically challenging yet highly valuable building block for the development of novel peptide and small molecule therapeutics. Its unique combination of an α-methyl group and a 4-bromophenyl side chain offers the potential to overcome key challenges in drug design, such as metabolic instability and insufficient target affinity. The synthetic and analytical methodologies outlined in this guide provide a framework for researchers to effectively utilize this compound in their drug discovery efforts.

References

  • Arnold, A. E., & Ghadiri, M. R. (2004). Enantiocontrolled Synthesis of α-Methyl Amino Acids via Bn2N-α-Methylserine-β-lactone. Organic Letters, 6(26), 5047–5050*. [Link]

  • Gentilucci, L., et al. (2016). N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. Current Organic Chemistry, 20(14), 1535-1563*. [Link]

  • Seebach, D., & Fadel, A. (1985). N-Boc-L-proline. In Organic Syntheses (Vol. 63, p. 125). John Wiley & Sons, Inc.
  • Chamoin, S., et al. (2005). Automated Parallel Synthesis of N-Alkylated-α-Amino Methyl Esters in Gram Quantities. CHIMIA International Journal for Chemistry, 59(3), 126-130*. [Link]

  • Sagan, S., et al. (2004). Synthetic Preparation of N-Methyl-α-amino Acids. Chemical Reviews, 104(11), 5215–5234*. [Link]

  • ResearchGate. (n.d.). Synthetic pathways from l-alanine to Fmoc-protected S and... Retrieved February 24, 2026, from [Link]

  • Alchimica. (n.d.). Fmoc-alpha-methyl-l-4-bromophenylalanine (1 x 1 g). Retrieved February 24, 2026, from [Link]

  • Anusevičius, K., et al. (2010). Synthesis and structure of N-(4-bromophenyl)-N-carboxyethyl-β-alanine derivatives. Chemija, 21(2-4), 127-134*. [Link]

  • Liu, Z., et al. (2017). Drug Discovery Targeting Bromodomain-Containing Protein 4. Journal of Medicinal Chemistry, 60(11), 4533–4558*. [Link]

  • Reddy, G. O., et al. (2007). A Validated chiral liquid chromatographic method for the enantiomeric separation of β-amino-β-(4-bromophenyl). Analytical Chemistry: An Indian Journal, 6(2), 65-70*. [Link]

  • PubChem. (n.d.). (R)-2-amino-3-(4-bromophenyl)propionic acid. Retrieved February 24, 2026, from [Link]

  • Liu, Z., et al. (2017). Drug Discovery Targeting Bromodomain-Containing Protein 4. Journal of Medicinal Chemistry, 60(11), 4533–4558*. [Link]

Sources

Exploratory

Technical Guide: 4-Bromo-alpha-methyl-D-phenylalanine

The following technical guide details the properties, synthesis, and applications of 4-bromo-alpha-methyl-D-phenylalanine , a specialized non-proteinogenic amino acid used in advanced peptide engineering and medicinal ch...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the properties, synthesis, and applications of 4-bromo-alpha-methyl-D-phenylalanine , a specialized non-proteinogenic amino acid used in advanced peptide engineering and medicinal chemistry.

High-Fidelity Scaffold for Peptide Mimetics and Cross-Coupling Applications

Executive Summary

4-bromo-alpha-methyl-D-phenylalanine is a dual-function molecular scaffold. It combines the conformational rigidity of


-methylation  with the chemoselective reactivity of an aryl bromide. In drug discovery, this molecule is critical for two primary workflows:
  • Conformational Locking: The

    
    -methyl group restricts rotation around the 
    
    
    
    and
    
    
    angles of the peptide backbone, stabilizing helical structures (e.g.,
    
    
    -helices) and preventing enzymatic degradation by blocking the
    
    
    -proton.
  • Late-Stage Diversification: The para-bromo substituent serves as a versatile handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing researchers to install complex biaryl systems directly onto a peptide chain.

Chemical Identity & Synonyms

Precise nomenclature is vital for sourcing and database searching, as "alpha-methyl" and "N-methyl" derivatives are often confused in commercial catalogs.

Nomenclature Table
CategoryIdentifier / Synonym
IUPAC Name (2R)-2-amino-3-(4-bromophenyl)-2-methylpropanoic acid
Common Name 4-Bromo-

-methyl-D-phenylalanine
Abbreviations (R)-

-Me-4-Br-Phe; D-Bmp; H-D-(

Me)(4-Br)Phe-OH
Stereochemistry D-isomer (R-configuration at the quaternary

-carbon)
Chemical Formula C

H

BrNO

Molecular Weight 258.11 g/mol
SMILES C(N)C(=O)O
InChI Key Generated from structure:[1][2] HYOWVAAEQCNGLE-SNVBAGLBSA-N (Analogous)

Critical Note on CAS Numbers: While CAS 62561-74-4 refers to the non-methylated 4-bromo-D-phenylalanine, the specific CAS for the


-methyl  variant is often proprietary or listed under generic racemate entries in public databases. Researchers should search proprietary databases (e.g., SciFinder, Reaxys) using the specific structure or IUPAC name.

Synthesis: The Schöllkopf Bis-Lactim Ether Method

The asymmetric synthesis of quaternary amino acids is non-trivial due to steric hindrance. The industry-standard protocol for high enantiomeric excess (


) is the Schöllkopf Bis-Lactim Ether method .
Mechanistic Logic

To synthesize the D-isomer (R-configuration) , one must surprisingly start with the L-Valine derived auxiliary.

  • Chiral Auxiliary: The isopropyl group of L-Valine exerts steric bulk on one face of the pyrazine ring.

  • Trans-Alkylation: The electrophile (4-bromobenzyl bromide) is forced to attack from the face opposite (trans) to the isopropyl group.

  • Result: Hydrolysis yields the target amino acid with R stereochemistry.

Synthesis Workflow Diagram

SchollkopfSynthesis Aux Schöllkopf Auxiliary (Cyclo-L-Val-Gly Bis-lactim ether) Lithiation Step 1: Lithiation (n-BuLi, -78°C) Forms Aza-enolate Aux->Lithiation Deprotonation Alkylation Step 2: Electrophilic Attack (+ 4-Bromobenzyl bromide) Trans-addition Lithiation->Alkylation Steric Control Intermediate Alkylated Adduct (Trans-diastereomer) Alkylation->Intermediate >95% d.e. Hydrolysis Step 3: Acid Hydrolysis (0.25N TFA/H2O) Intermediate->Hydrolysis Ring Opening Product Target Product: 4-Bromo-alpha-methyl-D-Phe (+ L-Val-OMe) Hydrolysis->Product Release

Caption: Stereoselective synthesis via Schöllkopf auxiliary. The L-Valine scaffold directs the incoming electrophile to form the D-amino acid product.

Experimental Protocols

Protocol A: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Coupling


-methyl amino acids is difficult due to the steric clash of the methyl group at the nucleophilic center. Standard HBTU/DIC protocols often fail or result in low yields.

Optimized Coupling System:

  • Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HOAt (1-Hydroxy-7-azabenzotriazole).

  • Base: TMP (2,4,6-Trimethylpyridine) or Collidine. Avoid DIPEA if racemization is observed, though less risky for quaternary centers.

  • Mechanism: The 7-nitrogen in HOAt provides a "neighboring group effect," accelerating the acylation rate by pre-organizing the incoming amine.

StepReagentConditionsDuration
1. Activation Fmoc-(R)-

-Me-4-Br-Phe-OH (3 eq), HATU (2.9 eq), HOAt (3 eq)
Dissolve in DMF/NMP (1:1)Pre-activate 2 min
2. Base Addition Collidine (6 eq)Add to activated solution--
3. Coupling Resin-bound peptide (free amine)Double coupling recommended2 x 2 hours
4. Monitoring Chloranil TestCheck for secondary amines (Blue = +)--
Protocol B: On-Resin Suzuki-Miyaura Cross-Coupling

The 4-bromo group allows the peptide to be modified after synthesis while still attached to the resin.

Reagents:

  • Catalyst: Pd(PPh

    
    )
    
    
    
    (Tetrakis) or Pd
    
    
    (dba)
    
    
    with SPhos (for difficult substrates).
  • Boronic Acid: Aryl-B(OH)

    
     (5 equivalents).
    
  • Base: Na

    
    CO
    
    
    
    (2M aqueous).

Workflow:

  • Swelling: Swell resin in degassed DME (Dimethoxyethane) or DMF.

  • Reaction: Add Catalyst (10 mol%), Boronic Acid (5 eq), and Base (10 eq).

  • Conditions: Heat to 80°C (microwave assisted) for 1 hour or 90°C (thermal) for 4 hours under Argon.

  • Wash: Extensive washing with DMF, MeOH, and Sodium Diethyldithiocarbamate (to remove Pd traces).

Structural Significance & Applications[3][4][5][6]

Conformational Restriction

The


-methyl group forces the amino acid backbone into a specific range of torsion angles (

), which strongly promotes helical conformations (

-helix or

-helix).

Comparison of Stability: | Property | L-Phenylalanine |


-Methyl-D-Phenylalanine |
| :--- | :--- | :--- |
| Proteolytic Stability  | Low (Chymotrypsin/Carboxypeptidase target) | High  (Steric block + D-config) |
| Conformational Space  | Flexible | Restricted  (Helix inducer) |
| Alpha-Proton  | Present (Risk of racemization) | Absent  (Quaternary center) |
Pathway Visualization: From Scaffold to Drug Candidate

ApplicationWorkflow cluster_0 Path A: Peptide Stabilization cluster_1 Path B: Functionalization Scaffold 4-Bromo-alpha-methyl-D-Phe Helix Induce 3(10)-Helix Scaffold->Helix Proteolysis Block Peptidases Scaffold->Proteolysis Suzuki Suzuki Coupling (Biaryl formation) Scaffold->Suzuki Tracer Radio-labeling (Br -> F-18/I-123) Scaffold->Tracer Drug Optimized Peptidomimetic Drug Helix->Drug Proteolysis->Drug Suzuki->Drug Tracer->Drug

Caption: Divergent application pathways. The scaffold enhances stability (Path A) or enables chemical diversification (Path B).

References

  • Schöllkopf, U., et al. (1981). Enantioselective Synthesis of Alpha-Methyl Amino Acids via Bis-Lactim Ethers. Angewandte Chemie International Edition.

  • Qiao, J. X., et al. (2016).[3] Synthesis of Fmoc-Protected Arylphenylalanines via Nonaqueous Suzuki-Miyaura Cross-Coupling. Journal of Organic Chemistry.

  • Wels, B., et al. (2005). Synthesis of N-Methyl Amino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. Journal of Organic Chemistry.

  • Hutchby, M., et al. (2016). Orthogonally Protected Schöllkopf’s Bis-lactim Ethers for the Asymmetric Synthesis of α-Amino Acid Derivatives. Thieme.

  • BenchChem Guide. Impact of 4-Bromo-Phenylalanine Incorporation on Peptide Bioactivity.

Sources

Foundational

Engineering Helicity: A Technical Guide to Non-Canonical Amino Acids for Alpha-Helix Stabilization

Audience: Researchers, Senior Scientists, and Drug Discovery Professionals. Scope: Mechanistic principles, synthetic protocols, and decision-making frameworks for stabilizing peptide -helices using non-canonical amino ac...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, Senior Scientists, and Drug Discovery Professionals. Scope: Mechanistic principles, synthetic protocols, and decision-making frameworks for stabilizing peptide


-helices using non-canonical amino acids (ncAAs).[1]

Executive Summary: The Entropic Challenge

Short peptides (<15 residues) rarely maintain stable


-helical conformations in aqueous solution. The entropic penalty of folding—locking three consecutive rotatable bonds (

) per residue—overwhelms the enthalpic gain from backbone hydrogen bonding (

).

For drug development, this flexibility is fatal: it exposes proteolytic cleavage sites and prevents high-affinity binding to target proteins (e.g., p53-MDM2, BCL-2 family). This guide details the technical implementation of two primary ncAA strategies to overcome this barrier: Backbone Steric Restriction (e.g., Aib) and Macrocyclization (e.g., Stapled Peptides).

Mechanistic Foundations

The Thorpe-Ingold Effect (Steric Restriction)

The introduction of steric bulk at the


 position restricts the rotation of 

and

torsion angles.
  • Mechanism: Replacing the

    
     proton with a methyl group (as in Aib or 
    
    
    
    -methylalanine) creates a "gem-dimethyl" effect. This reduces the allowed Ramachandran space to regions strictly characteristic of right-handed (
    
    
    or
    
    
    ) helices.
  • Thermodynamics: This pre-organization reduces the entropic cost (

    
    ) of helix formation, making 
    
    
    
    more negative.
Macrocyclization (Stapling)

Covalent linkage between side chains (typically


 and 

or

) creates a macrocycle.
  • Mechanism: This "staple" physically prevents the backbone from unraveling.

  • Kinetic Stability: The macrocycle shields the peptide bond from proteases, significantly extending serum half-life.

Strategy A: Backbone Modification via -Disubstituted Amino Acids

Core Reagent: Aminoisobutyric Acid (Aib)

Aib is the gold standard for backbone rigidification. Unlike canonical amino acids, Aib is achiral and strongly helicogenic.[2][3]

Critical Consideration: While Aib stabilizes helicity, homooligomers of Aib prefer


-helices.[4] To achieve a canonical 

-helix, Aib should be interspersed with canonical residues (e.g., 1 Aib every 3-4 residues).
Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS) with Aib

The steric bulk of Aib makes acylation difficult. Standard HBTU/DIEA protocols often fail, leading to deletion sequences.

Reagents Required:

  • Coupling Agent: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or PyAOP.

  • Base: HOAt (1-Hydroxy-7-azabenzotriazole) is preferred over HOBt as an additive to reduce racemization (though Aib is achiral, it helps neighboring residues) and accelerate reaction.

  • Resin: Rink Amide ChemMatrix (PEG-based resins swell better, improving diffusion for difficult couplings).

Step-by-Step Workflow:

  • Swelling: Swell resin in DMF for 20 min.

  • Deprotection: 20% Piperidine in DMF (2 x 5 min). Wash with DMF (5x).

  • Coupling (The "Double Couple" Rule):

    • Activation: Dissolve Fmoc-Aib-OH (5 eq), HATU (4.9 eq), and HOAt (5 eq) in DMF. Add DIEA (10 eq).

    • Reaction: Shake for 2 hours at room temperature (Standard AA is 45 min).

    • Repeat: Drain and repeat the coupling step with fresh reagents for another 1 hour.

  • Capping: Acetylate unreacted amines using Acetic Anhydride/Pyridine (1:1) in DMF to prevent deletion sequences.

  • Cleavage: Standard TFA/TIS/Water (95:2.5:2.5).

Strategy B: Hydrocarbon Stapling (Ring-Closing Metathesis)

This strategy utilizes


-methyl, 

-alkenyl amino acids (e.g.,

) to form an all-hydrocarbon crosslink.
Design Rules
  • 
     Staple:  Spans one turn. Use two 
    
    
    
    residues (5-carbon alkene side chain).
  • 
     Staple:  Spans two turns. Use one 
    
    
    
    and one
    
    
    residue.[5]
Experimental Protocol: On-Resin Ring-Closing Metathesis (RCM)

Safety Note: Grubbs catalyst is sensitive to oxygen.[6] Use degassed solvents.[7]

Reagents:

  • Catalyst: Grubbs I (First Generation) is standard; Grubbs II is more active but can cause isomerization.

  • Solvent: 1,2-Dichloroethane (DCE) (supports higher temps than DCM).

Step-by-Step Workflow:

  • Synthesis: Assemble the linear peptide utilizing Fmoc-

    
    -OH at positions 
    
    
    
    and
    
    
    . Do not cleave the N-terminal Fmoc group yet (it protects the amine during metathesis).
  • Solvent Exchange: Wash resin 3x with degassed DCM, then 3x with degassed DCE.

  • Catalyst Addition:

    • Dissolve Grubbs I catalyst (10-20 mol% relative to peptide) in degassed DCE (approx. 10 mM concentration).

    • Add to resin under inert atmosphere (

      
       or Ar).
      
  • Reaction:

    • Reflux at 40°C - 50°C for 2 hours.

    • Drain and repeat with fresh catalyst solution for another 2 hours.

  • Washing: Wash extensively with DCE, then DCM, then DMF to remove ruthenium traces.

  • Final Deprotection & Cleavage: Remove N-terminal Fmoc, then cleave from resin using standard TFA cocktails.

Comparative Analysis & Decision Framework

Quantitative Performance Matrix
FeatureNative SequenceAib IncorporationHydrocarbon Stapling
Helicity (CD @ 222nm) < 10%40% - 70%60% - 90%
Proteolytic Half-life Minutes~30-60 MinutesHours (>4h typical)
Cell Permeability PoorModerateHigh (Active Transport/Endocytosis)
Synthetic Complexity LowMedium (Steric hindrance)High (RCM required)
Surface Alteration NoneMinimalSignificant (Hydrophobic staple)
Visual Decision Logic

The following diagram illustrates the logical pathway for selecting the appropriate stabilization strategy based on project constraints.

StabilizationStrategy Start Start: Peptide Instability Detected Q1 Is the binding interface fully mapped? Start->Q1 Q2 Does the helix face contain critical residues? Q1->Q2 Yes Staple Strategy: Hydrocarbon Stapling (Macrocyclization) Q1->Staple No (Need conformational lock first) Q3 Is cell permeability required? Q2->Q3 No (Solvent exposed face available) HBS Strategy: Hydrogen Bond Surrogate (N-terminal constraint) Q2->HBS Yes (Side chains cannot be altered) Aib Strategy: Aib Incorporation (Backbone Rigidification) Q3->Aib No (Extracellular target) Q3->Staple Yes (High permeability needed)

Caption: Decision matrix for selecting alpha-helix stabilization strategies based on structural and biological constraints.

Characterization: Validating Helicity

Do not rely solely on biological activity. You must physically validate the secondary structure.

Circular Dichroism (CD) Spectroscopy
  • Signature: A stable

    
    -helix exhibits double minima at 208 nm  and 222 nm .
    
  • Quantification:

    
    
    
    • Where

      
       and 
      
      
      
      is the number of residues.
Experimental Workflow: Synthesis to Validation

Workflow cluster_0 Synthesis cluster_1 Purification cluster_2 Validation S1 Resin Loading S2 Coupling (HATU/HOAt) + Aib/Olefin AA S1->S2 S3 RCM (Optional) Grubbs Cat. S2->S3 P1 Cleavage (TFA/TIS) S3->P1 P2 HPLC Purification (>95% Purity) P1->P2 V1 LC-MS (Mass Check) P2->V1 V2 CD Spectroscopy (208/222 nm) V1->V2

Caption: Integrated workflow for the synthesis, purification, and structural validation of stabilized peptides.

References

  • A Hydrogen Bond Surrogate Approach for Stabilization of Short Peptide Sequences in α-Helical Conformation. National Institutes of Health (NIH).Link

  • Alpha-helix stabilization by natural and unnatural amino acids with alkyl side chains. National Institutes of Health (NIH).[8]Link

  • Design of noncanonical alpha helices. Baker Lab.Link

  • Ring Closing Methathesis on Resin Protocol. Peptide.com Technical Bulletin.Link

  • Stapled Peptides: Optimizing Ring-Closing Metathesis for Automation. Biotage.Link

  • Unusual Amino Acids: α-Aminoisobutyric Acid (Aib). LifeTein.[2]Link

  • Extent of Helical Induction Caused by Introducing α-Aminoisobutyric Acid into an Oligovaline Sequence. ACS Omega.Link

Sources

Exploratory

(R)-alpha-Me-Phe(4-Br)-OH physicochemical properties

An In-Depth Technical Guide to the Physicochemical Properties of (R)-alpha-Methyl-4-bromophenylalanine ((R)-α-Me-Phe(4-Br)-OH) Introduction (R)-alpha-Methyl-4-bromophenylalanine, denoted as (R)-α-Me-Phe(4-Br)-OH, is a no...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Physicochemical Properties of (R)-alpha-Methyl-4-bromophenylalanine ((R)-α-Me-Phe(4-Br)-OH)

Introduction

(R)-alpha-Methyl-4-bromophenylalanine, denoted as (R)-α-Me-Phe(4-Br)-OH, is a non-proteinogenic amino acid that serves as a specialized building block in the fields of medicinal chemistry, peptide science, and drug development. Its unique architecture, characterized by three critical modifications to the standard phenylalanine scaffold—the specific (R)-stereochemistry at the alpha-carbon, the addition of an alpha-methyl group, and the incorporation of a bromine atom at the para-position of the phenyl ring—confers a unique set of physicochemical properties. These properties are leveraged by researchers to design peptides and small-molecule therapeutics with enhanced stability, constrained conformations, and novel binding interactions.

The strategic incorporation of this amino acid can significantly improve a drug candidate's pharmacological profile, particularly by increasing its resistance to enzymatic degradation and by introducing a versatile functional handle for further chemical modification.[1][2] This guide provides a comprehensive overview of the core physicochemical properties of (R)-α-Me-Phe(4-Br)-OH, offers mechanistic insights into the influence of its structural features, and presents standardized protocols for its analysis, tailored for researchers, scientists, and drug development professionals.

Molecular Identity and Structural Features

IdentifierValue
IUPAC Name (2R)-2-amino-3-(4-bromophenyl)-2-methylpropanoic acid
Molecular Formula C₁₀H₁₂BrNO₂
Molecular Weight 258.11 g/mol
Canonical SMILES C(N)CC1=CC=C(C=C1)Br

The structure is visualized below, highlighting the key moieties that dictate its chemical behavior.

Figure 1: Chemical structure of (R)-α-Me-Phe(4-Br)-OH.

Core Physicochemical Properties

Quantitative physicochemical data for (R)-α-Me-Phe(4-Br)-OH is not extensively published. The following table summarizes known properties and well-established predictions based on structurally similar analogs, such as 4-bromo-phenylalanine and other α-methylated amino acids.

PropertyValue / ObservationSource / Basis
Appearance White to off-white crystalline powder.Based on analogs like Boc-α-methyl-L-4-bromophenylalanine and 4-bromo-L-phenylalanine.[1][5]
Melting Point Estimated >260 °C (with decomposition).Extrapolated from 4-Bromo-DL-phenylalanine (262-263 °C, dec.).[6] The α-methyl group may slightly alter this value.
Solubility Sparingly soluble in water; soluble in organic solvents like DMF, DMSO, and slightly soluble in alcohols (e.g., methanol).Based on the properties of the parent amino acid and its derivatives.[7][8][9]
pKa₁ (Carboxyl) ~2.2 (Predicted).Based on the predicted pKa of 4-Bromo-L-phenylalanine (2.18).[7][10]
pKa₂ (Ammonium) ~9.5 (Predicted).Based on typical pKa values for the α-ammonium group of amino acids.[11]

Mechanistic Insights: The Role of Key Structural Moieties

The utility of (R)-α-Me-Phe(4-Br)-OH in drug design stems directly from the predictable effects of its unique structural features.

The α-Methyl Group: The "Magic Methyl" Effect

The introduction of a methyl group at the α-carbon is a well-established strategy in medicinal chemistry, often referred to as the "magic methyl" effect.[12] Its primary functions are:

  • Enhanced Metabolic Stability: The α-methyl group sterically shields the α-carbon from enzymatic attack by peptidases, significantly increasing the half-life of peptides containing this residue.[13]

  • Conformational Constraint: It restricts the rotation around the N-Cα (φ) and Cα-C (ψ) bonds, locking the peptide backbone into a more defined conformation. This can lead to higher binding affinity and selectivity for a biological target by reducing the entropic penalty of binding.

The 4-Bromophenyl Group: A Versatile Functional Moiety

The para-bromo substituent on the phenyl ring offers several distinct advantages:

  • Modulated Hydrophobicity: The bromine atom increases the lipophilicity of the side chain, which can enhance membrane permeability and influence protein-ligand interactions through hydrophobic contacts.

  • Halogen Bonding: The bromine atom can act as a halogen bond donor, forming specific, stabilizing interactions with electron-rich atoms (like oxygen or nitrogen) in a protein's binding pocket.

  • Synthetic Handle: It serves as a versatile point for chemical diversification. The C-Br bond can participate in various cross-coupling reactions (e.g., Suzuki, Sonogashira), allowing for the attachment of other functional groups to fine-tune the molecule's properties.[2]

  • Biophysical Probe: As a heavy atom, bromine is useful for phasing X-ray crystallographic data, aiding in the determination of protein-ligand complex structures.

G cluster_features Structural Features of (R)-α-Me-Phe(4-Br)-OH cluster_methyl α-Methyl Group cluster_bromo 4-Bromophenyl Group Molecule (R)-α-Me-Phe(4-Br)-OH Metabolic_Stability Increased Metabolic Stability Molecule->Metabolic_Stability Conformational_Constraint Conformational Constraint Molecule->Conformational_Constraint Hydrophobicity Modulated Hydrophobicity Molecule->Hydrophobicity Halogen_Bonding Halogen Bonding Potential Molecule->Halogen_Bonding Synthetic_Handle Synthetic Handle Molecule->Synthetic_Handle

Figure 2: Impact of key structural features on molecular properties.

Spectroscopic and Analytical Profile

Characterization of (R)-α-Me-Phe(4-Br)-OH relies on standard spectroscopic and chromatographic techniques.

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals: two distinct doublets in the aromatic region (approximately 7.0-7.5 ppm) corresponding to the AA'BB' spin system of the para-substituted phenyl ring, a singlet for the α-methyl protons (~1.5 ppm), and a pair of doublets or an AB quartet for the diastereotopic β-protons.[14]

  • ¹³C NMR: The carbon spectrum would feature a signal for the carboxyl carbon (~175 ppm), several signals in the aromatic region (120-140 ppm), and aliphatic signals for the quaternary α-carbon, the β-carbon, and the α-methyl carbon.[15]

  • Mass Spectrometry: The expected exact mass for the molecular ion [M+H]⁺ is approximately 258.0124 m/z. High-resolution mass spectrometry would confirm the elemental composition, and tandem MS (MS/MS) would show characteristic fragments, such as the loss of the carboxyl group (–45 Da) and the benzyl moiety.

  • Purity Analysis by HPLC:

    • Chemical Purity: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the standard method for assessing chemical purity, which is typically expected to be ≥98% for research-grade material.[16][17]

    • Enantiomeric Purity: Due to the chiral nature of the molecule, enantiomeric excess (e.e.) must be determined using Chiral HPLC with a suitable chiral stationary phase.[17]

Experimental Protocols

The following section details standardized methodologies for the characterization and synthesis of (R)-α-Me-Phe(4-Br)-OH.

Protocol 1: Determination of Chemical Purity by RP-HPLC

This protocol is a self-validating system for ensuring the purity of a sample.

  • System Preparation:

    • HPLC System: A standard HPLC system with a UV detector.

    • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

    • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

    • Mobile Phase B: 0.1% TFA in acetonitrile.

    • System Equilibration: Equilibrate the column with 95% A / 5% B for at least 15 minutes.

  • Sample Preparation:

    • Prepare a stock solution of the compound at 1 mg/mL in a 50:50 mixture of Mobile Phase A and B.

  • Chromatographic Method:

    • Flow Rate: 1.0 mL/min.

    • Detection: 220 nm.

    • Injection Volume: 10 µL.

    • Gradient:

      • 0-20 min: 5% to 95% B.

      • 20-25 min: Hold at 95% B.

      • 25-26 min: 95% to 5% B.

      • 26-30 min: Hold at 5% B.

  • Data Analysis:

    • Integrate all peaks in the chromatogram.

    • Calculate purity as the percentage of the main peak area relative to the total area of all peaks.

Conceptual Workflow for Synthesis

The synthesis of enantiomerically pure α-methyl amino acids is a non-trivial process. A common strategy involves the diastereoselective alkylation of a chiral glycine enolate equivalent, followed by hydrolysis and deprotection.[18][19]

G A 1. Start with Chiral Auxiliary (e.g., protected (R)-Alanine derivative) B 2. Enolate Formation (Strong Base, e.g., KHMDS) A->B C 3. Diastereoselective Alkylation (4-Bromobenzyl bromide) B->C D 4. Purification of Alkylated Intermediate C->D E 5. Cleavage & Deprotection (Strong Acidic Hydrolysis) D->E F 6. Final Product Isolation ((R)-α-Me-Phe(4-Br)-OH) E->F

Figure 3: Generalized workflow for the asymmetric synthesis.[18][19]

Applications in Drug Discovery and Chemical Biology

The unique properties of (R)-α-Me-Phe(4-Br)-OH make it a valuable tool for addressing common challenges in drug development.

  • Peptide and Peptidomimetic Design: It is widely used to create peptides with significantly enhanced stability against degradation by proteases and to induce specific secondary structures, such as helices or turns, which are often crucial for biological activity.[1][2]

  • Enzyme Inhibitors: The constrained and stable nature of this amino acid makes it an ideal component for designing potent and selective enzyme inhibitors, particularly for targets like proteases and kinases.[1]

  • Protein-Protein Interaction (PPI) Modulators: As a building block, it can be used to synthesize peptides that mimic key binding epitopes, serving as inhibitors for challenging PPI targets, such as the interaction between BRD4 and acetylated histones.[20]

  • Pharmacological Probes: The bromine atom can be used as a site for introducing radiolabels (e.g., ⁷⁶Br for PET imaging) or other tags, creating probes for studying drug distribution and target engagement in biological systems.

Conclusion

(R)-alpha-Methyl-4-bromophenylalanine is a highly specialized amino acid analog whose physicochemical properties are a direct result of its engineered structure. The combination of stereochemical control, metabolic blocking by the α-methyl group, and the versatile functionality of the 4-bromophenyl moiety provides medicinal chemists with a powerful building block to design next-generation therapeutics. A thorough understanding of its properties, from solubility and stability to its spectroscopic signature, is essential for its effective application in the rational design of novel drug candidates.

References

  • Chem-Impex. Fmoc-4-bromo-L-phenylalanine. Available from: [Link]

  • Prasit, P., & Black, C. (1997). Synthesis of alpha-methyl, alpha-substituted amino acids. U.S. Patent No. 6,043,376. Google Patents.
  • Ismail, M., & Brimble, M. A. (2019). Synthetic pathways from l-alanine to Fmoc-protected S and R-(α-4-bromophenyl)alanine. ResearchGate. Available from: [Link]

  • Chem-Impex. Boc-α-methyl-L-4-bromophenylalanine. Available from: [Link]

  • Molbase. L-Phenylalanine,4-bromo-, methyl ester, hydrochloride (1:1). Available from: [Link]

  • Nanyang Technological University. Post-synthetic modification of phenylalanine containing peptides by C-H functionalization. IRep@NTU. Available from: [Link]

  • Anusevičius, K., Mickevičius, V., & Mikulskienė, G. (2010). Synthesis and structure of N-(4-bromophenyl)-N- carbo xyethyl-β-alanine derivatives. Chemija, 21(2-4), 127-134. Available from: [Link]

  • National Center for Biotechnology Information. Drug Discovery Targeting Bromodomain-Containing Protein 4. PMC. Available from: [Link]

  • National Center for Biotechnology Information. Fmoc-alpha-Me-Phe-OH | C50H52N2O11 | CID 129319285. PubChem. Available from: [Link]

  • ChemBK. 4-bromo-L-phenylalanine. Available from: [Link]

  • National Center for Biotechnology Information. 4-Bromo-L-phenylalanine | C9H10BrNO2 | CID 671214. PubChem. Available from: [Link]

  • Avison, M. J., Hetherington, H. P., & Shulman, R. G. (1986). Proton NMR observation of phenylalanine and an aromatic metabolite in the rabbit brain in vivo. Journal of Cerebral Blood Flow & Metabolism, 6(6), 725-729. Available from: [Link]

  • Ferreira, R. J., et al. (2023). The Magic Methyl and Its Tricks in Drug Discovery and Development. MDPI. Available from: [Link]

  • Wikipedia. α-Methylphenylalanine. Available from: [Link]

  • National Center for Biotechnology Information. Targeting bromodomain-containing proteins: research advances of drug discovery. PMC. Available from: [Link]

  • ResearchGate. Infrared spectra of the protonated a) para-(pF-Phe) and b).... Available from: [Link]

  • MDPI. Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives.... Available from: [Link]

  • J&K Scientific. Fmoc-a-methyl-D-4-bromophenylalanine | 1310682-06-4. Available from: [Link]

  • Williams, R. pKa Data Compiled by R. Williams. Available from: [Link]

  • ResearchGate. Supporting Information: 1H, 13C, & 19F NMR, IR, HPLC, X-ray, DSC and ARC. Available from: [Link]

Sources

Foundational

4-bromo-alpha-methylphenylalanine steric properties

An In-depth Technical Guide to the Steric Properties of 4-bromo-alpha-methylphenylalanine Introduction: A Tale of Two Modifications In the landscape of rational drug design and peptide chemistry, the use of unnatural ami...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Steric Properties of 4-bromo-alpha-methylphenylalanine

Introduction: A Tale of Two Modifications

In the landscape of rational drug design and peptide chemistry, the use of unnatural amino acids provides a powerful toolkit for modulating the pharmacological properties of molecules. Among these, 4-bromo-alpha-methylphenylalanine stands out as a particularly intriguing building block. It is a derivative of the essential amino acid L-phenylalanine, but with two critical modifications: a bromine atom at the para-position of the phenyl ring and a methyl group at the alpha-carbon.[1][2] These are not subtle tweaks; they are deliberate strategic alterations that profoundly impact the molecule's size, shape, and conformational freedom.

This guide, intended for researchers and drug development professionals, will provide an in-depth exploration of the steric properties of 4-bromo-alpha-methylphenylalanine. We will dissect the individual and combined effects of its unique structural features, detail the experimental and computational methodologies used to characterize these properties, and explore the causal relationship between its steric profile and its application in modern medicinal chemistry.

Part 1: The Structural Origins of a Unique Steric Profile

The distinct steric character of 4-bromo-alpha-methylphenylalanine arises from the interplay between its two non-native functional groups. Understanding these contributions is fundamental to predicting and exploiting its behavior in a biological context.

The Conformational Constraint of the α-Methyl Group

The introduction of a methyl group at the alpha-carbon, the central tetrahedral carbon of the amino acid, imposes a significant constraint on the rotational freedom of the polypeptide backbone. In a typical L-amino acid, the torsion angles of the backbone, phi (φ, C'-N-Cα-C') and psi (ψ, N-Cα-C'-N), can adopt a wide range of values, as famously depicted in the Ramachandran plot.

However, the α-methyl group introduces a steric clash with the amino acid side chain and the backbone carbonyl group, effectively "locking" the phi and psi angles into a much more restricted conformational space. This pre-organization can be highly advantageous in peptide design, as it reduces the entropic penalty upon binding to a target, often leading to higher affinity.[3] Furthermore, this steric shield can physically block the approach of proteases, significantly enhancing the metabolic stability of peptides containing this residue.

Ramachandran_Concept cluster_0 Standard L-Amino Acid cluster_1 α-Methylated Amino Acid a Broad Allowed Regions (φ, ψ) b High Conformational Flexibility a->b leads to d Reduced Flexibility (Pre-organization) c Restricted Allowed Regions (φ, ψ) c->d leads to caption Impact of α-methylation on backbone flexibility. Docking_Workflow cluster_0 Inputs cluster_1 Process cluster_2 Outputs Receptor Protein Structure (e.g., from PDB) Docking Docking Algorithm (Pose Generation & Scoring) Receptor->Docking Ligand Ligand Conformations (from Conformational Search) Ligand->Docking Poses Ranked Binding Poses Docking->Poses Analysis Analysis of Interactions (Steric Clashes, H-Bonds, etc.) Poses->Analysis caption A simplified workflow for molecular docking. Design_Logic Start Design Goal: Selective Kinase Inhibitor Problem Problem: Lead compound binds to both Target and Anti-Target Kinase Start->Problem Analysis Structural Analysis: Anti-Target has a smaller 'gatekeeper' pocket Problem->Analysis Hypothesis Hypothesis: Introduce steric bulk to block binding to Anti-Target Analysis->Hypothesis Solution Solution: Incorporate 4-bromo-alpha-methylphenylalanine into the lead compound Hypothesis->Solution Outcome Expected Outcome: Selective inhibition of the Target Kinase Solution->Outcome caption Decision process for using steric hindrance.

Sources

Protocols & Analytical Methods

Method

Application Note: A Guide to Solid-Phase Peptide Synthesis of Peptides Containing α-Methyl Amino Acids

Authored by: Gemini, Senior Application Scientist Introduction: The Role and Challenge of α-Methyl Amino Acids The Significance of α-Methyl Amino Acids in Peptide Drug Design α,α-disubstituted amino acids, particularly α...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: Gemini, Senior Application Scientist

Introduction: The Role and Challenge of α-Methyl Amino Acids

The Significance of α-Methyl Amino Acids in Peptide Drug Design α,α-disubstituted amino acids, particularly α-methyl amino acids, are non-proteinogenic building blocks of significant interest in medicinal chemistry and drug development.[1] The incorporation of these residues into peptide sequences imparts valuable properties, including increased metabolic stability by conferring resistance to enzymatic degradation by proteases.[2][3] Furthermore, the steric bulk of the additional methyl group on the α-carbon restricts the conformational flexibility of the peptide backbone, leading to more defined secondary structures. This conformational constraint can enhance receptor binding affinity and specificity, making these modified peptides highly valuable as therapeutic candidates and research tools.[3]

The Core Challenge: Overcoming Steric Hindrance in SPPS Despite their advantages, the incorporation of α-methyl amino acids into a growing peptide chain via standard Solid-Phase Peptide Synthesis (SPPS) protocols is notoriously difficult.[1] The primary obstacle is the severe steric hindrance presented by the quaternary α-carbon. This steric bulk impedes the approach of the incoming activated amino acid, dramatically slowing down the kinetics of peptide bond formation.[1][4] Traditional coupling methods often result in low yields, incomplete reactions, and the formation of deletion sequences.[4] A similar, often more pronounced, challenge arises when attempting to couple a standard amino acid onto the N-terminus of an α-methylated residue, as the amine group itself is sterically hindered.[4]

This guide provides a detailed overview of the challenges and presents robust protocols and field-proven insights for the successful incorporation of α-methyl amino acids using Fmoc/tBu-based SPPS.

Foundational Protocols and Key Modifications

The standard SPPS workflow, based on the versatile Fmoc/tBu strategy, involves a cyclical process of deprotection and coupling.[5][6][7] The core principle of this strategy is the use of the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group for temporary Nα-amino protection and acid-labile groups (e.g., t-butyl, trityl) for side-chain protection.[6][8]

SPPS_Workflow Resin Start: Resin Swelling Deprotection Fmoc Deprotection (20% Piperidine/DMF) Resin->Deprotection Wash1 DMF Wash Deprotection->Wash1 Coupling Amino Acid Coupling (Fmoc-AA, Activator, Base) Wash1->Coupling Wash2 DMF Wash Coupling->Wash2 Repeat Repeat Cycle Wash2->Repeat Repeat->Deprotection  Next Residue Cleavage Final Cleavage & Deprotection (TFA + Scavengers) Repeat->Cleavage  Sequence Complete Steric_Hindrance cluster_peptide Peptide Chain on Resin cluster_activated_aa Activated Amino Acid cluster_activated_aMe_aa Activated α-Methyl Amino Acid N_term H₂N C_alpha Carboxyl C=O (Active Ester) C_alpha->Carboxyl R_group R C_alpha->R_group H_alpha H C_alpha->H_alpha Carboxyl->N_term Easy Approach (Standard AA) C_alpha_Me Carboxyl_Me C=O (Active Ester) C_alpha_Me->Carboxyl_Me R_group_Me R C_alpha_Me->R_group_Me Methyl CH₃ C_alpha_Me->Methyl Carboxyl_Me->N_term Hindered Approach (α-Methyl AA)

Diagram 2: Steric hindrance at the coupling step for α-methyl amino acids.

Optimizing Reaction Conditions

The table below contrasts standard SPPS parameters with those required for the successful incorporation of α-methyl amino acids.

ParameterStandard SPPS ConditionsModified Conditions for α-Methyl AA
Fmoc-AA Equivalents 1.5 - 3 eq3 - 5 eq
Coupling Reagent Eq. 1.5 - 3 eq3 - 5 eq
Base (DIPEA) Eq. 3 - 6 eq6 - 10 eq
Coupling Time 30 min - 2 hr4 hr - 24 hr
Coupling Strategy Single CouplingDouble Coupling (Recommended)
Capping OptionalHighly Recommended

Final Cleavage and Deprotection

Once the peptide sequence is fully assembled, the final step is to cleave the peptide from the solid support and simultaneously remove all side-chain protecting groups. The presence of α-methyl amino acids does not typically alter the fundamental cleavage chemistry.

Protocol 2: Standard TFA Cleavage

WARNING: Trifluoroacetic acid (TFA) is a highly corrosive and dangerous chemical. This procedure must be performed in a properly functioning chemical fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. [9] 1. Resin Preparation:

  • Ensure the N-terminal Fmoc group has been removed from the final residue. * Thoroughly wash the peptide-resin with Dichloromethane (DCM) and dry it completely under a high vacuum for at least 3 hours. [9]Residual DMF can inhibit the cleavage reaction. 2. Cleavage Reaction:

  • Prepare a fresh cleavage cocktail. A common and robust mixture is Reagent K :

    • TFA / Thioanisole / Water / Phenol / 1,2-Ethanedithiol (EDT)

    • (82.5 / 5 / 5 / 5 / 2.5 by volume)

  • Add the cleavage cocktail to the dried peptide-resin (approx. 10 mL per gram of resin). [10]* Gently agitate the mixture at room temperature for 2-4 hours. The specific duration depends on the side-chain protecting groups present (e.g., Arg(Pbf) deprotects faster than Arg(Pmc)). [11]* The Role of Scavengers: During acidolysis, protective groups are cleaved, generating highly reactive carbocations (e.g., t-butyl cation). Scavengers like triisopropylsilane (TIS), water, and EDT trap these cations, preventing them from modifying sensitive residues like Tryptophan, Methionine, or Cysteine. [9] 3. Peptide Precipitation and Isolation:

  • Filter the resin and collect the TFA filtrate containing the cleaved peptide.

  • Wash the resin 2-3 times with fresh TFA to ensure complete recovery.

  • In a centrifuge tube, add the combined TFA filtrate to a 10-fold volume of cold diethyl ether. A white precipitate (the crude peptide) should form immediately. [10]* Centrifuge the mixture to pellet the peptide. Decant the ether.

  • Wash the peptide pellet with cold ether 2-3 more times to remove residual scavengers.

  • Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

4. Purification:

  • The crude peptide should be purified, typically by reverse-phase high-performance liquid chromatography (RP-HPLC), to isolate the desired product from any impurities or deletion sequences. [2]

Troubleshooting Guide

ProblemPossible Cause(s)Recommended Solution(s)
Low Yield of Final Peptide Incomplete coupling at the α-methyl residue step.- Use a high-efficiency coupling reagent (HATU, COMU).- Increase coupling time to 12-24 hours.- Perform a double coupling.- Ensure capping of unreacted amines after the coupling step.
Major Peak in HPLC/MS is a Deletion Sequence Failure to couple the α-methyl amino acid, followed by coupling of the next amino acid in the subsequent cycle.- Implement a mandatory capping step with acetic anhydride immediately after the α-methyl amino acid coupling step.
No or Minimal Coupling of the Amino Acid after the α-Methyl Residue Severe steric hindrance from the preceding α-methylated residue blocking the N-terminal amine.- This is an extremely difficult coupling. Use the most aggressive conditions: 5 eq of amino acid and HATU/COMU, 10 eq DIPEA, and a 24-hour double coupling. Microwave-assisted synthesis may also be beneficial.
Side Reactions Observed in MS Inadequate scavenging during final TFA cleavage.- Use a robust scavenger cocktail like Reagent K, especially if the sequence contains Trp, Met, or Cys.- Ensure all scavengers are fresh.

References

  • Commonly Used Condensation Agents in Peptide Solid Phase Synthesis. (2024, December 10). Google Cloud.
  • A Comprehensive Technical Guide to Fmoc-Protected Amino Acids in Peptide Synthesis. Benchchem.
  • Commonly Used Coupling Reagents in Peptide Synthesis. (2025, August 28). Dilun Biotechnology.
  • Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (2024, June 4). Bachem.
  • A preparation of N-Fmoc-N-methyl-alpha-amino acids and N-nosyl-N-methyl-alpha-amino acids. (2010, January 15). PubMed.
  • Peptide Coupling Reagents Guide. Sigma-Aldrich.
  • Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. (2025, August 6). Request PDF.
  • Fmoc Resin Cleavage and Deprotection. Novabiochem.
  • Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. (2023, November 13). PMC.
  • Why Fmoc-Protected Amino Acids Domin
  • An Improved Synthesis of Fmoc- N -methyl-??-amino Acids. (2025, August 6).
  • An efficient preparation of N-methyl-alpha-amino acids from N-nosyl-alpha-amino acid phenacyl esters. (2010, March 5). PubMed.
  • Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec.
  • Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis. (2022, February 14).
  • Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (2020, March 17).
  • Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. (2024, February 17). Organic & Biomolecular Chemistry.
  • Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis.
  • Methods and protocols of modern solid phase peptide synthesis. (2014, June 13). DU Chem.
  • Novabiochem® - Fmoc resin cleavage protocols. Merck Millipore.
  • Amino Acid Deriv
  • 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. (2024, August 19).
  • Introduction to Cleavage Techniques. Thermo Fisher Scientific.
  • Recent advances in the solid- and solution-phase synthesis of peptides and proteins using micro-flow technology. Royal Society of Chemistry.
  • Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. (2025, May 22). IRIS.
  • Epimerisation in Peptide Synthesis. (2023, December 8). MDPI.

Sources

Application

Application Note: High-Efficiency Fmoc-Protection of Sterically Hindered (2R)-2-Amino-2-(4-bromophenyl)propanoic Acid

Topic: Fmoc-protection of (2R)-2-amino-2-(4-bromophenyl)propanoic acid Document Type: Application Note & Technical Protocol ID: AN-FMOC-4BP-001 Executive Summary The protection of (2R)-2-amino-2-(4-bromophenyl)propanoic...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Fmoc-protection of (2R)-2-amino-2-(4-bromophenyl)propanoic acid Document Type: Application Note & Technical Protocol ID: AN-FMOC-4BP-001

Executive Summary

The protection of (2R)-2-amino-2-(4-bromophenyl)propanoic acid with the fluorenylmethyloxycarbonyl (Fmoc) group presents a significant synthetic challenge due to the extreme steric hindrance at the


-carbon. The presence of both a methyl group and a bulky 4-bromophenyl moiety creates a quaternary center that severely retards nucleophilic attack using standard aqueous Schotten-Baumann conditions.

This guide details an optimized Silyl-Modified Protection Protocol (SMP) . By utilizing N,O-Bis(trimethylsilyl)acetamide (BSA) to generate a transient silyl ester/amine intermediate, we enhance solubility in organic solvents and temporarily mask the carboxylic acid, allowing for rapid and clean reaction with Fmoc-Cl. This method minimizes dipeptide formation and ensures high yields (>85%) without racemization of the sensitive quaternary center.

Strategic Analysis: The Steric Challenge
2.1 Substrate Analysis

The target molecule is an


-disubstituted amino acid. Unlike standard proteinogenic amino acids, the amine is flanked by:
  • Carboxylate: Electronic repulsion.

  • Methyl Group: Steric bulk.

  • 4-Bromophenyl Ring: Significant steric shielding and electronic deactivation.

2.2 Why Standard Protocols Fail
  • Aqueous/Dioxane (Schotten-Baumann): The lipophilic nature of the bromophenyl group causes poor solubility in the aqueous base typically used (Na₂CO₃). Furthermore, the steric crowding around the nitrogen atom makes it a poor nucleophile, leading to incomplete conversion and long reaction times (24-48h).

  • Fmoc-OSu Reactivity: While Fmoc-OSu is cleaner, its lower electrophilicity compared to Fmoc-Cl makes it ineffective for this specific sterically hindered amine.

2.3 The Solution: Transient Silylation

Using BSA in dichloromethane (DCM) serves a dual purpose:

  • Solubility: It converts the zwitterionic amino acid into a lipophilic silyl ester/silyl amine, fully soluble in DCM.

  • Activation: The silylated amine (

    
    ) is highly reactive toward acyl chlorides.
    
  • Protection: The silyl ester protects the carboxylic acid, preventing mixed anhydride formation.

Experimental Protocol
Materials & Reagents
ReagentSpecificationRole
Substrate (2R)-2-amino-2-(4-bromophenyl)propanoic acidStarting Material
Fmoc-Cl 9-Fluorenylmethyl chloroformate (98%)Protecting Group Source
BSA N,O-Bis(trimethylsilyl)acetamideSilylating Agent
DIPEA N,N-Diisopropylethylamine (Hünig's Base)Base / Acid Scavenger
DCM Dichloromethane (Anhydrous)Solvent
MeOH MethanolQuenching Agent
Step-by-Step Procedure: BSA-Mediated Fmoc Protection

1. Silylation (Activation)

  • Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

  • Addition: Charge the flask with (2R)-2-amino-2-(4-bromophenyl)propanoic acid (1.0 equiv, e.g., 5.0 mmol) and anhydrous DCM (25 mL, 0.2 M concentration).

  • Reagent: Add BSA (2.2 equiv) via syringe.

  • Reaction: Reflux the suspension gently (approx. 40°C) or stir vigorously at room temperature for 1–2 hours.

    • Checkpoint: The reaction mixture should transition from a suspension to a clear, homogeneous solution, indicating the formation of the bis-silylated intermediate.

2. Acylation

  • Cooling: Cool the solution to 0°C using an ice bath.

  • Fmoc Addition: Add Fmoc-Cl (1.1 equiv) dissolved in minimal DCM (5 mL) dropwise over 10 minutes.

  • Base Addition: Immediately add DIPEA (1.0 equiv) dropwise. Note: BSA acts as a base buffer, but DIPEA ensures HCl scavenging.

  • Incubation: Allow the mixture to warm to room temperature and stir for 3–6 hours.

    • Monitoring: Check by TLC (System: CHCl₃/MeOH/AcOH 90:8:2) or HPLC.[1][2][3] The free amine spot should disappear.

3. Desilylation & Workup

  • Quench: Add MeOH (2 mL) and stir for 15 minutes to cleave the silyl ester and quench excess Fmoc-Cl.

  • Partition: Dilute with Ethyl Acetate (100 mL) and wash sequentially with:

    • 1.0 M HCl (2 x 50 mL) – Critical for removing silyl groups and DIPEA.

    • Brine (1 x 50 mL).

  • Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

4. Purification

  • Crystallization: The crude product is often a foam. Recrystallize from DCM/Hexane or Ethyl Acetate/Petroleum Ether .

  • Yield Target: >85% White/Off-white solid.

Process Visualization (Graphviz)

FmocProtection Start Start: (2R)-Amino Acid (Suspension) BSA_Step Add BSA (2.2 eq) in DCM (Reflux/Stir 1h) Start->BSA_Step Solubilization Intermediate Bis-Silylated Intermediate (Soluble) BSA_Step->Intermediate Silylation Fmoc_Step Add Fmoc-Cl (1.1 eq) + DIPEA (0°C to RT, 4h) Intermediate->Fmoc_Step Acylation Quench Quench with MeOH Acid Wash (1M HCl) Fmoc_Step->Quench Deprotection of TMS Product Final Product: Fmoc-(2R)-AA-OH Quench->Product Isolation

Caption: Workflow for BSA-mediated Fmoc protection of sterically hindered amino acids.

Quality Control & Validation

To ensure the integrity of the protected amino acid for downstream Drug Discovery applications, the following QC metrics are mandatory:

TestMethodAcceptance Criteria
Purity HPLC (C18, ACN/H2O + 0.1% TFA)> 98.0% Area
Identity 1H-NMR (DMSO-d6)Presence of Fmoc protons (7.3–7.9 ppm) and 4-bromophenyl signals. Absence of TMS peaks (0 ppm).
Chiral Purity Chiral HPLC (e.g., Chiralpak AD-H)< 0.5% (2S)-enantiomer (Enantiomeric Excess > 99%).
Oligomers LC-MSAbsence of [2M+H]+ corresponding to Fmoc-dipeptide.

Troubleshooting Guide:

  • Issue: Incomplete Reaction.

    • Cause: Steric bulk preventing Fmoc-Cl attack.

    • Fix: Increase temperature to Reflux (40°C) during the Fmoc addition step or switch to Fmoc-Azide (more stable, can be heated safely) if Fmoc-Cl decomposes.

  • Issue: Dipeptide Formation.

    • Cause: Mixed anhydride formation.

    • Fix: Ensure strictly 1.0 equiv of DIPEA is used; do not use excess base during the acylation step.

References
  • Carpino, L. A., & Han, G. Y. (1972).[4] The 9-Fluorenylmethoxycarbonyl Amino-Protecting Group.[][3][6][7][8] The Journal of Organic Chemistry, 37(22), 3404–3409. Link

  • Bolger, S. J., et al. (2012). Practical Synthesis of Sterically Hindered Fmoc-α-Methyl Amino Acids. Organic Process Research & Development, 16(9), 1463–1469. Link

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience. (Chapter on Carbamates). Link

  • Barlos, K., et al. (1985). Veresterung von partiell geschützten Peptid-Fragmenten mit Harzen.[7] Liebigs Annalen der Chemie, 1985(2), 277–298. (Foundational work on silyl protection in peptide synthesis). Link

Sources

Method

microwave-assisted coupling of alpha,alpha-disubstituted amino acids

Application Note: AN-MW-2026-AIB Overcoming Steric Blockade: High-Efficiency Microwave-Assisted Coupling of -Disubstituted Amino Acids[1] -Me-Ala) Abstract & Introduction The incorporation of -disubstituted amino acids,...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-MW-2026-AIB

Overcoming Steric Blockade: High-Efficiency Microwave-Assisted Coupling of -Disubstituted Amino Acids[1]


-Me-Ala)

Abstract & Introduction

The incorporation of


-disubstituted amino acids, such as 

-aminoisobutyric acid (Aib) or

-methyl-alanine, is a critical strategy in modern peptidomimetic drug design. These residues induce stable helical conformations (3

-helix) and improve metabolic stability against proteases. However, the additional methyl group at the

-carbon creates a massive steric barrier, rendering standard room-temperature Solid-Phase Peptide Synthesis (SPPS) inefficient. Conventional methods often result in deletion sequences, truncated products, and low crude purity.

This guide details a Microwave-Assisted SPPS (MW-SPPS) protocol specifically optimized for these "difficult" couplings. By utilizing dielectric heating to overcome the Arrhenius activation energy barrier, combined with the DIC/Oxyma Pure activation chemistry, researchers can achieve near-quantitative coupling of Aib-Aib motifs in under 10 minutes, compared to 12–24 hours required for conventional synthesis.

Mechanistic Insight: The Thermal Advantage

The failure of conventional coupling for


-disubstituted residues is kinetic, not thermodynamic. The steric bulk of the gem-dimethyl group prevents the nucleophilic N-terminus of the growing chain from approaching the activated electrophilic carbonyl of the incoming amino acid.

Microwave irradiation addresses this via two mechanisms:

  • Dipolar Rotation: Direct energy transfer to the solvent (DMF/NMP) and polar reagents generates rapid, volumetric heating.

  • Arrhenius Acceleration: The reaction rate (

    
    ) increases exponentially with temperature (
    
    
    
    ). For sterically hindered systems, the activation energy (
    
    
    ) is high; thus, increasing
    
    
    has a disproportionately positive effect on
    
    
    compared to non-hindered reactions.
Visualization: The Steric Energy Barrier

The following diagram illustrates the kinetic blockade and the "Thermal Bypass" provided by MW energy.

StericBarrier Start Resin-Bound Peptide (Nucleophile) Complex Encounter Complex (Steric Clash) Start->Complex Reagent Activated Aib-Oxyma (Electrophile) Reagent->Complex TS_Cold Transition State (High Ea Barrier) Complex->TS_Cold Room Temp (k is negligible) TS_Hot MW-Driven TS (Thermal Bypass) Complex->TS_Hot MW Energy (90°C) (k is rapid) Product Coupled Peptide (Peptide Bond) TS_Cold->Product TS_Hot->Product

Figure 1: Kinetic pathway comparison. MW energy provides the necessary thermodynamic work to overcome the steric repulsion of the gem-dimethyl groups.

Critical Parameters & Optimization

Coupling Reagents: The Shift to DIC/Oxyma

Historically, HATU/DIEA was the default for difficult couplings. However, at the elevated temperatures of MW-SPPS (≥75°C), HATU/DIEA promotes significant enantiomerization (racemization) and


-lactam formation (in Arginine).

The Superior System: DIC/Oxyma Pure [1]

  • Mechanism: DIC (Diisopropylcarbodiimide) forms the O-acylisourea, which is trans-esterified by Oxyma Pure (Ethyl cyano(hydroxyimino)acetate).

  • Acidity: The reaction environment is less basic than HATU/DIEA, significantly reducing epimerization of Cys and His, even at 90°C.

  • Safety: Oxyma Pure is non-explosive, unlike HOBt/HOAt.

Temperature Strategy
  • Standard Aib Coupling: 90°C is the "sweet spot" for Aib-to-Resin or Aib-to-AA couplings.

  • Aib-Aib Coupling: This is the hardest linkage. 90°C is mandatory.

  • Cysteine/Histidine: If these are the incoming residues, temperature must be lowered to 50°C to prevent loss of chirality.

Experimental Protocol

System: Automated Microwave Peptide Synthesizer (e.g., CEM Liberty Blue, Biotage Initiator+ Alstra). Scale: 0.1 mmol. Resin: Rink Amide ProTide or ChemMatrix (PEG-based resins allow better swelling for difficult sequences).

Reagent Preparation
ReagentConcentrationSolventNotes
Amino Acids 0.2 MDMFUse 5-fold excess (0.5 mmol).
Activator 1.0 M DICDMFKeep anhydrous.
Base/Additive 1.0 M Oxyma PureDMFAdd 0.1 M DIPEA only if using acid-labile resins (optional).
Deprotection 20% PiperidineDMFAdd 0.1 M Oxyma Pure to prevent aspartimide formation.
The "Difficult Coupling" Workflow

This workflow applies specifically when coupling Aib or


-Me-Ala .

Workflow cluster_cycle Single Residue Cycle (Aib) Deprotect 1. Fmoc Deprotection 20% Piperidine 75°C | 3 min Wash1 2. Wash (DMF) 4 x 5 mL Deprotect->Wash1 Couple1 3. FIRST COUPLING 5 eq AA / DIC / Oxyma 90°C | 2 min Wash1->Couple1 Couple2 4. SECOND COUPLING (Fresh Reagents) 90°C | 4 min Couple1->Couple2 MANDATORY for Aib-Aib Wash2 5. Wash (DMF) 4 x 5 mL Couple2->Wash2 End Elongated Peptide Wash2->End Start Fmoc-Peptide-Resin Start->Deprotect

Figure 2: Optimized double-coupling cycle for sterically hindered amino acids.

Step-by-Step Procedure
  • Resin Swelling: Swell resin in DMF for 15 minutes at roughly 25°C.

  • Fmoc Removal:

    • Dispense 20% Piperidine/DMF.[2]

    • MW Irradiation: 75°C for 180 seconds (30W power limit).

    • Note: For sequences containing Asp-Gly, add 0.1 M Oxyma to the deprotection cocktail.

  • Washing: Wash resin with DMF (4x).

  • Coupling (The Critical Step):

    • Reagents: Deliver Amino Acid (5 eq), Oxyma Pure (5 eq), and DIC (10 eq). Note: Excess DIC ensures rapid O-acylisourea formation.

    • Irradiation (Step 1): Ramp to 90°C over 30 seconds. Hold at 90°C for 120 seconds.

    • Drain: Remove reagents.

    • Double Couple (Step 2): Deliver fresh AA/Oxyma/DIC.

    • Irradiation (Step 2): Ramp to 90°C. Hold for 240 seconds (4 mins).

  • Final Wash: Wash resin with DMF (4x).

Troubleshooting & Optimization Matrix

If the standard 90°C DIC/Oxyma protocol yields incomplete coupling (monitored by Kaiser test or micro-cleavage LCMS), utilize the following escalation matrix:

ScenarioObservationSolution
Aib-Aib Failure Des-Aib peak in LCMSSwitch to PyAOP: Use 5 eq PyAOP / 10 eq DIEA at 75°C (Double Couple). PyAOP is a phosphonium salt that is highly reactive for hindered amines.
Cys Epimerization D-Cys detected (>2%)Lower Temp: Couple Cys at 50°C for 10 min using DIC/Oxyma. Do NOT use HATU/Base.
Aggregation Broad peaks / Low yieldUse ChemMatrix Resin: Switch from Polystyrene to 100% PEG resin. Use NMP instead of DMF as solvent.
His Racemization D-His detectedProtect His: Use Fmoc-His(Trt)-OH.[3] Couple at 50°C max.

References

  • Collins, J. M., et al. (2013). High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS). Organic Letters, 16(3), 940–943.[4] Link

    • Establishes DIC/Oxyma at 90°C as the superior method for purity and speed.
  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

    • Comprehensive review of coupling reagents, valid
  • Bacsa, B., et al. (2008). Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies.[5] The Journal of Organic Chemistry, 73(19), 7532–7542. Link

    • Foundational work comparing thermal effects on racemiz
  • CEM Corporation. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids.[6][7] Application Note. Link

    • Provides specific yield data for Aib-Aib sequences using Liberty Blue systems.

Sources

Application

Application Notes and Protocols for the Late-Stage Functionalization of Brominated Phenylalanine Derivatives

Introduction: The Strategic Role of Bromophenylalanine in Drug Discovery In modern medicinal chemistry, the ability to rapidly generate structural analogs of a lead compound is paramount for efficient structure-activity...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Role of Bromophenylalanine in Drug Discovery

In modern medicinal chemistry, the ability to rapidly generate structural analogs of a lead compound is paramount for efficient structure-activity relationship (SAR) studies. Late-stage functionalization (LSF) has emerged as a powerful strategy to introduce molecular diversity at a late step in a synthetic sequence, bypassing the need for de novo synthesis of each analog.[1] Phenylalanine, a core structural motif in numerous pharmaceuticals, presents a prime target for LSF. By incorporating a bromine atom onto the phenyl ring, typically at the 4-position, this otherwise inert aromatic C-H bond is converted into a versatile synthetic handle. The carbon-bromine bond serves as an ideal linchpin for a host of transition-metal-catalyzed cross-coupling reactions, enabling the direct installation of new carbon-carbon and carbon-heteroatom bonds.[2][3] This guide provides an in-depth exploration of the key methodologies for the LSF of brominated phenylalanine derivatives, complete with detailed protocols, mechanistic insights, and practical considerations for researchers in drug development.

The Bromo-Phenylalanine Scaffold: A Versatile Handle for Diversification

The choice of a bromine atom as a functional handle is strategic. The C(sp²)-Br bond is thermodynamically stable enough to be carried through multiple synthetic steps but kinetically reactive enough to readily participate in the oxidative addition step of many catalytic cycles, particularly with palladium and nickel catalysts.[4][5] Its reactivity is intermediate between that of more reactive iodides and less reactive chlorides, offering a good balance of stability and reactivity that is ideal for LSF in complex molecular environments.[6] This section will detail the primary catalytic systems used to exploit this versatile handle.

dot digraph "LSF_Workflow" { graph [fontname="Arial", fontsize=12, splines=ortho]; node [shape=box, style="filled,rounded", fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

} Caption: General workflow for diversifying brominated phenylalanine.

Part 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium catalysis is the cornerstone of LSF for aryl halides.[7] The development of sophisticated phosphine ligands has enabled these reactions to proceed under mild conditions with remarkable functional group tolerance, making them highly suitable for complex molecules like peptide derivatives.[8][9]

Suzuki-Miyaura Coupling: Forging Biaryl C-C Bonds

The Suzuki-Miyaura reaction, which couples an aryl halide with an organoboron reagent, is arguably the most widely used C-C bond-forming cross-coupling reaction.[4][10][11] Its popularity stems from the mild reaction conditions and the low toxicity and high stability of the boronic acid reagents.[12]

Mechanistic Insight & Causality: The catalytic cycle involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[4]

  • Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of the phenylalanine derivative, forming a Pd(II) complex. This is often the rate-limiting step, and its efficiency is highly dependent on the ligand.

  • Transmetalation: The organic group from the boronic acid (activated by a base) is transferred to the palladium center, displacing the bromide. The base (e.g., K₂CO₃, K₃PO₄) is crucial as it forms a more nucleophilic "ate" complex with the boronic acid, facilitating the transfer.[13]

  • Reductive Elimination: The two organic fragments on the Pd(II) center couple and are eliminated, forming the new biaryl C-C bond and regenerating the Pd(0) catalyst. Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) accelerate this step, which is often critical for achieving high turnover and preventing side reactions.[5]

dot digraph "Suzuki_Cycle" { graph [fontname="Arial", fontsize=12]; node [shape=circle, style=filled, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10];

} Caption: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

Protocol 1: Suzuki-Miyaura Coupling of N-Boc-4-bromo-L-phenylalanine methyl ester

This protocol is a robust starting point for coupling various aryl and heteroaryl boronic acids.

  • Materials:

    • N-Boc-4-bromo-L-phenylalanine methyl ester (1.0 equiv)

    • Arylboronic acid (1.2-1.5 equiv)

    • Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (2 mol%)

    • SPhos (4 mol%)

    • Potassium Phosphate (K₃PO₄) (2.0-3.0 equiv)

    • Anhydrous, degassed 1,4-dioxane and water (e.g., 4:1 v/v)

  • Procedure:

    • To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add N-Boc-4-bromo-L-phenylalanine methyl ester, the arylboronic acid, and K₃PO₄.

    • In a separate vial, pre-mix the Pd₂(dba)₃ and SPhos in a small amount of the dioxane solvent. Add this catalyst solution to the Schlenk flask.

    • Add the degassed dioxane/water solvent mixture to the flask via syringe. The final concentration should be approximately 0.1 M with respect to the starting phenylalanine derivative.

    • Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring.

    • Monitor the reaction progress using TLC or LC-MS. Typical reaction times are 4-12 hours.

    • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel.

ParameterCondition 1Condition 2Condition 3Typical Outcome
Catalyst Pd(PPh₃)₄Pd(dppf)Cl₂Pd₂(dba)₃ / SPhosPd₂(dba)₃ / SPhos often gives higher yields for challenging substrates.[5][14]
Base K₂CO₃Cs₂CO₃K₃PO₄K₃PO₄ is often effective for a broad range of substrates.[14]
Solvent Toluene/H₂ODMF1,4-Dioxane/H₂ODioxane/water is a common and effective solvent system.[14][15]
Temperature 80 °C100 °C120 °C80-100 °C is typically sufficient with modern catalysts.
Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is the premier method for forming C-N bonds from aryl halides.[9][16] It allows for the coupling of a wide array of amines, from simple ammonia equivalents to complex secondary amines and heterocycles, making it invaluable for modifying peptides and creating novel amine-containing pharmacophores.[17][18]

Mechanistic Insight & Causality: The mechanism is similar to the Suzuki coupling, but with key differences.[9][16] After oxidative addition of the aryl bromide to Pd(0), the amine coordinates to the Pd(II) center. A strong, non-nucleophilic base (e.g., NaOtBu, LHMDS) is required to deprotonate the coordinated amine, forming a palladium-amido complex.[19] Reductive elimination then forges the C-N bond. The choice of ligand is critical; bulky, electron-rich biarylphosphine ligands like XPhos or RuPhos are often necessary to promote the reductive elimination step, which can otherwise be slow and lead to side reactions like β-hydride elimination.[16]

Protocol 2: Buchwald-Hartwig Amination with a Secondary Amine

  • Materials:

    • N-Boc-4-bromo-L-phenylalanine methyl ester (1.0 equiv)

    • Secondary amine (e.g., morpholine) (1.2 equiv)

    • Pd₂(dba)₃ (2 mol%)

    • XPhos (4-5 mol%)

    • Sodium tert-butoxide (NaOtBu) (1.4 equiv)

    • Anhydrous, degassed toluene or 1,4-dioxane

  • Procedure:

    • In a glovebox or under a strict inert atmosphere, add NaOtBu to a dry Schlenk flask.

    • Add the N-Boc-4-bromo-L-phenylalanine methyl ester, Pd₂(dba)₃, and XPhos.

    • Add the degassed solvent, followed by the secondary amine via syringe.

    • Seal the flask and heat to 90-110 °C with vigorous stirring.

    • Monitor the reaction by LC-MS. Reactions are often complete in 2-16 hours.

    • Cool the reaction, quench carefully with saturated aqueous NH₄Cl, and extract with an organic solvent (e.g., ethyl acetate).

    • Wash the organic layer with water and brine, dry over Na₂SO₄, filter, and concentrate.

    • Purify by flash column chromatography.

Sonogashira Coupling: Introducing Alkynes

The Sonogashira coupling reaction creates a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[20][21] This reaction is extremely useful for introducing a linear, rigid alkyne linker into a molecule, a common strategy in drug design and for creating chemical probes.

Mechanistic Insight & Causality: The classic Sonogashira reaction involves a dual catalytic cycle.[6][22]

  • Palladium Cycle: Similar to the other couplings, it begins with oxidative addition of the aryl bromide to Pd(0).

  • Copper Cycle: A copper(I) salt (e.g., CuI) reacts with the terminal alkyne in the presence of an amine base (e.g., Et₃N, DIPEA) to form a copper(I) acetylide. This species is more reactive than the alkyne itself.

  • Transmetalation: The copper acetylide transfers the alkyne group to the palladium(II) center.

  • Reductive Elimination: The aryl and alkynyl groups are reductively eliminated to form the product and regenerate Pd(0).

Copper-free versions have been developed to avoid issues with alkyne homocoupling (Glaser coupling), often requiring stronger organic bases and specific ligand systems.[22][23]

Protocol 3: Copper-Cocatalyzed Sonogashira Coupling

  • Materials:

    • N-Boc-4-bromo-L-phenylalanine methyl ester (1.0 equiv)

    • Terminal alkyne (e.g., phenylacetylene) (1.5 equiv)

    • Pd(PPh₃)₂Cl₂ (2 mol%)

    • Copper(I) iodide (CuI) (1-2 mol%)

    • Anhydrous, degassed triethylamine (Et₃N) or diisopropylethylamine (DIPEA) (can be used as solvent or co-solvent)

    • Anhydrous, degassed THF or DMF

  • Procedure:

    • To a dry Schlenk flask under an inert atmosphere, add N-Boc-4-bromo-L-phenylalanine methyl ester, Pd(PPh₃)₂Cl₂, and CuI.

    • Add the degassed solvent (e.g., THF), followed by the amine base and the terminal alkyne.

    • Stir the reaction at room temperature or with gentle heating (40-60 °C). The reaction is often rapid, taking 1-6 hours.

    • Monitor by TLC or LC-MS.

    • Upon completion, dilute with an organic solvent and filter through a pad of celite to remove catalyst residues.

    • Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate.

    • Purify by flash column chromatography.

Part 2: Emerging Methods - Nickel/Photoredox Dual Catalysis

A modern frontier in cross-coupling involves the merger of nickel catalysis with visible-light photoredox catalysis.[24][25] This dual catalytic system enables transformations that are difficult or impossible with palladium alone, often proceeding at room temperature and with unique reactivity patterns, such as the coupling of C(sp³)-hybridized fragments.[26][27]

Mechanistic Insight & Causality: This approach operates through a distinct radical-based mechanism.[27][28]

  • Photocatalyst Excitation: A photocatalyst (e.g., an Iridium or Ruthenium complex) absorbs visible light and enters an excited state.

  • Single Electron Transfer (SET): The excited photocatalyst can engage in SET with a coupling partner (e.g., an alkyl carboxylic acid or silicate) to generate a carbon-centered radical.

  • Nickel Cycle: Concurrently, a Ni(0) complex undergoes oxidative addition with the bromophenylalanine derivative to form a Ni(II) species.

  • Radical Capture: The Ni(II) complex intercepts the carbon radical to form a high-valent Ni(III) intermediate.

  • Reductive Elimination: This Ni(III) species reductively eliminates the coupled product, regenerating a Ni(I) complex, which is then reduced back to Ni(0) by the photocatalyst to close both catalytic cycles.

This strategy allows for the coupling of radical precursors that are not amenable to traditional transmetalation, expanding the scope of LSF.[24][26]

dot digraph "Method_Selection" { graph [fontname="Arial", fontsize=12]; node [shape=box, style="filled,rounded", fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

} Caption: Decision logic for selecting an LSF method.

Troubleshooting and Key Considerations

  • Protecting Groups: The amino and carboxyl groups of phenylalanine must be protected (e.g., Boc/Fmoc and methyl/ethyl ester, respectively) to prevent interference with the catalyst and bases.

  • Inert Atmosphere: All palladium and nickel-catalyzed reactions are sensitive to oxygen. The use of Schlenk techniques or a glovebox is essential for reproducibility and high yields.

  • Reagent Quality: The purity of solvents, reagents, and especially the catalyst and ligands, is critical. Use anhydrous, degassed solvents for best results.

  • Low Yields: If yields are low, consider screening different ligands, bases, or solvents as outlined in the comparison table. Catalyst degradation or inhibition may be occurring.

  • Side Reactions: In Suzuki couplings, protodeboronation of the boronic acid can be a problem. In Sonogashira couplings, homocoupling of the alkyne (Glaser coupling) can occur, which can be minimized in copper-free protocols.

Conclusion

The brominated phenylalanine scaffold is a powerful and versatile platform for late-stage functionalization in drug discovery and chemical biology. Through well-established palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira, a vast chemical space of novel amino acid derivatives can be accessed efficiently. Furthermore, emerging technologies such as nickel/photoredox dual catalysis are expanding the toolkit to include previously challenging transformations. The protocols and principles outlined in this guide provide researchers with a solid foundation for leveraging these powerful reactions to accelerate the development of new therapeutics and chemical probes.

References

  • Bridge, H. N., Radziej, C. L., & Weeks, A. M. (2025). Enzymatic bromination of native peptides for late-stage structural diversification via Suzuki-Miyaura coupling. bioRxiv. [Link]

  • Goh, Z.-H. (2025). Enzymatic bromination of native peptides for late-stage structural diversification via Suzuki-Miyaura coupling. preLights. [Link]

  • Phukan, P., et al. (2017). A simple, quick and novel protocol for biaryl synthesis using LiCl-promoted in situ -generated Pd nanoparticles. ResearchGate. [Link]

  • Boija, P. & Undén, A. (2006). Biaryl Peptides from 4-Iodophenylalanine by Solid-Phase Borylation and Suzuki–Miyaura Cross-Coupling. ResearchGate. [Link]

  • Bridge, H. N., Radziej, C. L., & Weeks, A. M. (2026). Enzymatic bromination of native peptides for late-stage structural diversification via Suzuki-Miyaura coupling. ResearchGate. [Link]

  • de la Cruz, P., et al. (2023). Comparative analysis of palladium, nickel and copper phosphane/carbene catalysts in Suzuki-Miyaura couplings. RSC Publications. [Link]

  • Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia. [Link]

  • Das, B., et al. (2024). Recyclable LaF3·Pd nanocatalyst in Suzuki coupling: green synthesis of biaryls from haloarenes and phenylboronic acids. RSC Advances. [Link]

  • Wang, D., et al. (2021). Nickel/photoredox dual catalyzed arylalkylation of nonactivated alkenes. Nature Communications. [Link]

  • Asiri, A. M., et al. (2022). Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. Future Medicinal Chemistry. [Link]

  • Bhattacharjee, B., et al. (2012). Comparative kinetic study of the Suzuki reaction involving 4-bromo... ResearchGate. [Link]

  • Wikipedia contributors. (2023). Sonogashira coupling. Wikipedia. [Link]

  • Silvi, M., et al. (2019). A dual photoredox-nickel strategy for remote functionalization via iminyl radicals: radical ring-opening-arylation, -vinylation and -alkylation cascades. Nature Communications. [Link]

  • Wang, Y., et al. (2023). Late-Stage Diversification of Peptides via Pd-Catalyzed Site-Selective δ-C(sp2)-H Fluorination and Amination. The Journal of Organic Chemistry. [Link]

  • Wang, J., et al. (2023). Carboxylic Acids as Double Aryl Group Donors for Biaryl Synthesis. The Royal Society of Chemistry. [Link]

  • Handa, S., et al. (2018). A General Protocol for Robust Sonogashira Reactions in Micellar Medium. SciSpace. [Link]

  • Wang, D., Zhu, N., & Chen, Y. (2018). Recent Progress on the Nickel/Photoredox Dual Catalysis. ResearchGate. [Link]

  • Jin, S., et al. (2020). Recent advances in photoredox and nickel dual-catalyzed cascade reactions: pushing the boundaries of complexity. Chemical Science. [Link]

  • Jensch, A., et al. (2022). Peptide stapling by late-stage Suzuki–Miyaura cross-coupling. Beilstein Journal of Organic Chemistry. [Link]

  • LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

  • Abad, S., et al. (2021). Study on the Effect of the Ligand Structure in Palladium Organometallic Catalysts in the Suzuki–Miyaura Cross-Coupling Reaction. Molecules. [Link]

  • Kędzierski, P., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry. [Link]

  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

  • Jamison, C. R., et al. (2018). The synthesis of chiral branched allylamines through dual photoredox/nickel catalysis. ChemRxiv. [Link]

  • SynArchive. (n.d.). Sonogashira Coupling. SynArchive. [Link]

  • Arshad, S., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules. [Link]

  • LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts. [Link]

  • LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

  • Al-Amin, M. (2018). Palladium-catalysed Suzuki-Miyaura cross coupling; understanding of site selectivity using different palladium pre-catalysts. White Rose eTheses Online. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

  • Asghar, M. N., et al. (2018). Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction. CORE. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Preventing Deletion Sequences in Sterically Hindered Peptide Synthesis

Status: Online Operator: Senior Application Scientist Ticket ID: PREV-DEL-SEQ-001 Welcome to the Advanced Peptide Synthesis Support Center. You are likely here because your mass spectrometry data shows a specific impurit...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Online Operator: Senior Application Scientist Ticket ID: PREV-DEL-SEQ-001

Welcome to the Advanced Peptide Synthesis Support Center. You are likely here because your mass spectrometry data shows a specific impurity: a peptide species with a mass exactly corresponding to the loss of one amino acid residue (


). This is a deletion sequence , the most difficult impurity to remove during purification.

This guide is not a generic textbook overview. It is a troubleshooting workflow designed to address the two root causes of deletion sequences: Steric Hindrance (kinetics) and On-Resin Aggregation (solubility/access).

Module 1: Diagnostic & Monitoring

"Is it a deletion or a truncation?"

Before optimizing chemistry, confirm the nature of the failure.

  • Truncation: The chain stops growing at a specific point (e.g.,

    
    ). This suggests a permanent termination (capping) or total failure of deprotection.
    
  • Deletion: The chain continues growing after missing a residue (e.g.,

    
    ). This indicates the specific coupling of 
    
    
    
    was slow/incomplete, but the N-terminus eventually became available for
    
    
    .
The Monitoring Protocol

Issue: Standard Kaiser tests (ninhydrin) often yield False Negatives on aggregated resins. The beads shrink, preventing the reagent from detecting free amines, leading you to believe the coupling is complete when it is not.

Solution:

  • Switch Reagents: Use the Chloranil Test or Bromophenol Blue for secondary amines (Proline) or difficult sequences.

  • UV Monitoring: If using an automated synthesizer, track the Fmoc-deprotection peak. A sharp drop in the UV integral compared to the previous cycle indicates aggregation or chain loss.

  • Micro-Cleavage: The only definitive check. Cleave a small aliquot of resin (2-5 mg) and analyze via LC-MS after critical couplings.

Module 2: Chemical Optimization (The Reagents)

"My coupling isn't finishing. What do I add?"

For sterically hindered amino acids (Aib, N-methylated residues,


-branched Val/Ile/Thr), standard carbodiimides (DIC/HOBt) are insufficient. You must upgrade to "Power Reagents" that generate highly reactive active esters.
Reagent Hierarchy & Selection
  • Gold Standard (HATU): Utilizes the 7-azabenzotriazole (HOAt) moiety.[1] The nitrogen at the 7-position creates a "neighboring group effect" via H-bonding, accelerating the reaction rate by ~100x over HOBt.

  • The Modern Alternative (COMU): Based on Oxyma (ethyl cyanohydroxyiminoacetate). It offers safety (non-explosive) and solubility advantages over HATU while often matching its reactivity.[2]

  • The Cyclization Specialist (PyBOP): A phosphonium salt.[1][2] Use this if you fear Guanidinylation .

    • Warning: Uronium salts (HATU/HBTU) can react with the N-terminal amine if the carboxylic acid activation is slow, permanently capping the chain (Guanidinylation). If your hindered coupling takes >2 hours, switch to PyBOP.

Decision Logic: Selecting the Right System

ReagentSelection Start START: Difficult Coupling Identified IsHindered Is the AA Sterically Hindered? (Aib, N-Me-AA, Val, Ile) Start->IsHindered IsLong Is the reaction time > 2 Hours? IsHindered->IsLong Yes HATU Use HATU or COMU (Fast Kinetics) IsHindered->HATU No (Standard) IsLong->HATU No (< 2 hrs) PyBOP Use PyBOP or PyAOP (Prevent Guanidinylation) IsLong->PyBOP Yes (> 2 hrs) BaseCheck Check Base: DIPEA vs Collidine (Collidine reduces racemization) HATU->BaseCheck PyBOP->BaseCheck

Figure 1: Decision matrix for selecting coupling reagents based on steric hindrance and reaction duration.

Module 3: Breaking Aggregation (The "Magic Bullets")

"The resin has shrunk and nothing is reacting."

Deletion sequences in long peptides (15+ AA) are usually due to


-sheet formation (aggregation). The peptide chains hydrogen bond to each other, expelling solvent and collapsing the resin.
Pseudoproline Dipeptides ( Pro)

This is the most effective chemical intervention.

  • Mechanism: You replace a Ser, Thr, or Cys residue with a pre-formed dipeptide containing an oxazolidine or thiazolidine ring (e.g., Fmoc-Xaa-Ser(

    
    pro)-OH).[3]
    
  • Effect: This ring structure locks the peptide backbone into a cis-conformation (a "kink"). This kink physically prevents the formation of the extended

    
    -sheets required for aggregation.
    
  • Result: Solvation is restored, and coupling rates recover. The ring is cleaved during the final TFA deprotection, yielding the native Ser/Thr/Cys.

Solvent Engineering

Standard DMF is often insufficient for aggregated sequences.

  • Switch to NMP: N-methylpyrrolidone swells polystyrene resins better than DMF.

  • Chaotropic Salts: Add 0.4M LiCl or KSCN to the coupling mixture. These salts disrupt the hydrogen bonding network of the aggregates.

Aggregation Disruption Workflow

Aggregation Aggregated Aggregated Peptide (Beta-Sheet Formed) Reagent Reagent Access Blocked Aggregated->Reagent Causes PsiPro Insert Pseudoproline (Xaa-Ser-psi-Pro) Reagent->PsiPro Solution Kink Backbone Kink Induced (Cis-Amide) PsiPro->Kink Mechanism Solvation Resin Swelling Restored Kink->Solvation Result Coupling Successful Coupling Solvation->Coupling

Figure 2: Mechanism of action for Pseudoproline dipeptides in restoring resin solvation.

Module 4: Physical Parameters (Microwave & Heat)

"Can I just heat it up?"

Yes, but with caution. The Arrhenius equation dictates that reaction rates increase with temperature, but so do side reactions (racemization).

Microwave Protocols for Hindered Peptides

Microwave irradiation is superior to conventional heating because it provides direct dielectric heating of the solvent/dipoles, reducing "wall effects."

ParameterStandard AACys / His (Racemization Prone)Arg (Side Reaction Prone)
Temperature 75°C50°C Max 75°C
Time 5 min10 min5 min
Power 30-50W20W30-50W
Additive Oxyma/DICOxyma/DIC (Avoid strong bases)Oxyma/DIC

Critical Warning: Do not use HATU/Base at 75°C for Cys/His. The risk of epimerization (L


 D conversion) is high. Use Oxyma/DIC  for high-temperature couplings as the acidic environment suppresses racemization [1].

Module 5: The "Double Coupling" Protocol

If a deletion sequence persists despite using HATU, implement this standardized Double Coupling workflow.

Step 1: The Initial Assault

  • Reagents: 5 eq. Fmoc-AA, 5 eq. HATU, 10 eq. DIPEA.

  • Time: 45 minutes.

  • Action: Drain and Wash (DMF).

Step 2: The Cleanup (Different Mechanism)

  • Concept: Changing the activation chemistry can bypass specific steric barriers.

  • Reagents: 5 eq. Fmoc-AA, 5 eq. PyBOP (or Oxyma/DIC), 10 eq. DIPEA.

  • Time: 60 minutes.

  • Action: Drain and Wash.[1][4]

Step 3: Capping (The Fail-Safe)

  • Reagents: Acetic Anhydride / Lutidine / DMF.

  • Purpose: Acetylate any unreacted amines.

  • Why? This converts a "Deletion" (n-1 sequence, very hard to purify) into a "Truncation" (capped short chain, easy to purify). While this doesn't save the yield, it saves the purity of the final product.

References

  • Microwave-Assisted Peptide Synthesis: Racemization Studies. Source: National Institutes of Health (NIH) / PubMed Context: Detailed analysis of Cys/His racemization at elevated temperatures and mitigation strategies using Oxyma. URL:[Link]

  • Prevention of Aspartimide Formation. Source: Nature Communications (via PMC) Context: Strategies for preventing side reactions that mimic deletion/insertion profiles in Asp-containing peptides.[5] URL:[Link]

Sources

Optimization

Technical Support Center: Hydrophobic Non-Canonical Amino Acids (ncAAs)

Mission Statement: To provide actionable, mechanistic solutions for the solubilization and cellular delivery of hydrophobic non-canonical amino acids (ncAAs) in Genetic Code Expansion (GCE) workflows. Module 1: Preparati...

Author: BenchChem Technical Support Team. Date: February 2026

Mission Statement: To provide actionable, mechanistic solutions for the solubilization and cellular delivery of hydrophobic non-canonical amino acids (ncAAs) in Genetic Code Expansion (GCE) workflows.

Module 1: Preparation & Dissolution

The "Make it go into solution" phase.

Q: My p-benzoyl-L-phenylalanine (pBpa) powder floats on water and won't dissolve. Should I just add more DMSO?

A: Stop. While DMSO is a universal solvent, relying on it alone often leads to cellular toxicity before you reach the required millimolar concentrations for orthogonal translation.[1]

The Mechanistic Insight: Most hydrophobic ncAAs (like pBpa, p-azido-Phe, or Cbz-Lys) are zwitterionic solids with high lattice energy.[1] In neutral water, the hydrophobic aromatic side chains drive aggregation.[1] However, the carboxylic acid moiety typically has a pKa


 2-3.[1] By shifting the pH significantly above this pKa, you deprotonate the acid, creating a charged species that is far more soluble.[1]

Protocol: The "Alkaline Shock" Method Best for: Aromatic ncAAs (pBpa, Azido-Phe) in E. coli or Yeast.[1]

  • Weigh: Measure your ncAA (e.g., for a 100 mL culture at 1 mM final concentration, weigh ~27 mg of pBpa).

  • Shock: Add a minimal volume of 1 M NaOH (or KOH).[1]

    • Rule of Thumb: Use 100 µL of 1 M NaOH per 10-20 mg of ncAA.

    • Action: Vortex vigorously until the solution is crystal clear.

  • Dilute: Immediately add water or buffer to reach a "working stock" concentration (e.g., 50-100 mM).[1]

  • Neutralize (In Media): Add this alkaline stock directly to your culture media. The buffering capacity of the media (e.g., phosphate in M9 or LB) will neutralize the small volume of base, precipitating the ncAA microscopically or keeping it supersaturated long enough for uptake.

Warning: Do not neutralize the stock before adding to the culture; it will crash out immediately in the tube.

Q: When is DMSO actually appropriate?

A: Use DMSO only when:

  • The ncAA is alkali-labile (e.g., contains sensitive esters).[1]

  • You are working with mammalian cells where pH spikes are less tolerated than in bacteria.[1]

  • Limit: Keep final DMSO concentration

    
     for mammalian cells and 
    
    
    
    for bacteria to avoid membrane permeabilization artifacts [1].
Module 2: Media Compatibility & Precipitation

The "Keep it in solution" phase.

Q: I dissolved my ncAA in NaOH, but when I added it to M9 minimal media, it turned cloudy immediately. Is my experiment ruined?

A: Not necessarily, but it indicates "Salting Out."[1]

Troubleshooting Checklist:

  • Check your Salts: M9 salts are high in ions.[1] Hydrophobic molecules are less soluble in high-salt environments (the Salting-Out effect).

    • Fix: Switch to low-salt media or add the ncAA to the water component before adding the concentrated M9 salts.

  • Check Calcium/Magnesium: If your ncAA has a carboxylate group, it can chelate divalent cations (

    
    , 
    
    
    
    ) in the media, forming insoluble soap-scum-like complexes.[1]
    • Fix: Add the ncAA to the media before adding

      
       or 
      
      
      
      .
  • Heat it up: If the media turns cloudy, heat the culture flask to 37°C (or your induction temp) before adding cells. Often, the precipitate will redissolve at physiological temperatures.[1]

Visualization: The Dissolution Decision Tree

DissolutionTree Start Start: ncAA Powder IsAromatic Is the side chain highly aromatic/hydrophobic? Start->IsAromatic CheckLabile Does it contain alkali-labile groups (e.g., esters)? IsAromatic->CheckLabile Yes MethodDMSO Method B: Organic Solvent (DMSO/DMF) IsAromatic->MethodDMSO No (or uncharged) MethodAlk Method A: Alkaline Shock (Dissolve in 1M NaOH) CheckLabile->MethodAlk No CheckLabile->MethodDMSO Yes MethodComplex Method C: Complexation (Cyclodextrins) MethodDMSO->MethodComplex Still precipitates in media?

Figure 1: Decision logic for solubilizing hydrophobic ncAAs based on chemical structure and stability.

Module 3: Cellular Uptake Strategies

The "Get it into the cell" phase.

Q: My ncAA is in solution, but I see no protein expression. I suspect it's not entering the cell.

A: This is the "Permeability Paradox."[1] Charged molecules (soluble) don't cross membranes well; neutral hydrophobic molecules (permeable) don't dissolve well.

Strategy A: The "Pro-Drug" Ester Approach (Mammalian) Mechanism: Mask the polar carboxyl group with an ester (e.g., Acetoxymethyl ester).[1][2] This makes the molecule neutral and lipophilic, allowing passive diffusion across the membrane.[2] Once inside, nonspecific esterases cleave the ester, trapping the charged amino acid inside the cell [2].[1]

Strategy B: The Dipeptide Trojan Horse (Bacteria) Mechanism:E. coli has promiscuous peptide transporters (Dpp and Opp systems) that actively pump dipeptides into the cell.

  • Protocol: Synthesize or order your ncAA as a dipeptide with a solubilizing partner, typically Lysine or Glutamate (e.g., H-Lys-ncAA-OH).[1]

  • Why it works: The transporter recognizes the peptide backbone, ignoring the weird side chain. Intracellular peptidases then cleave the bond, releasing the free ncAA at high intracellular concentrations [3].[1]

Comparison of Uptake Strategies

FeatureFree Acid (Standard)Ester Form (Pro-drug)Dipeptide Form
Solubility Low to MediumVery Low (needs DMSO)High (if paired with Lys)
Transport Passive/WeakPassive DiffusionActive Transport (Dpp/Opp)
System GeneralMammalianBacterial (E. coli)
Cost LowHighHigh
Module 4: Advanced Troubleshooting

Supramolecular Chemistry Solutions.

Q: I am using an extremely bulky ncAA (e.g., large photocages) that crashes out even with DMSO.

A: Use


-Cyclodextrins (HP-

-CD)
.[1][3]

The Mechanistic Insight: Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and hydrophilic exterior. They encapsulate the hydrophobic ncAA side chain, shielding it from the aqueous solvent while keeping the whole complex soluble.

Protocol:

  • Prepare a 50 mM stock of Hydroxypropyl-

    
    -cyclodextrin (HP-
    
    
    
    -CD) in water.[1]
  • Add your ncAA to this solution.[1][4]

  • Sonicate for 10-30 minutes. The solution should clarify as inclusion complexes form.

  • Add this complex to your cell culture.[1]

  • Note: The equilibrium allows the ncAA to release near the membrane or be taken up, significantly reducing toxicity compared to high DMSO concentrations [4].

Visualization: Uptake Mechanisms

UptakeMech cluster_ext Extracellular (Media) cluster_mem Cell Membrane cluster_int Intracellular (Cytosol) ncAA Free ncAA (Hydrophobic) Diff Passive Diffusion ncAA->Diff Slow Ester ncAA-Ester (Neutral) Ester->Diff Fast Dipeptide Lys-ncAA (Dipeptide) Transporter Dpp/Opp Transporter Dipeptide->Transporter Active Esterase Esterase Cleavage Diff->Esterase Ester Synthetase aaRS Charging Diff->Synthetase Free ncAA Peptidase Peptidase Cleavage Transporter->Peptidase Esterase->Synthetase Peptidase->Synthetase

Figure 2: Mechanistic pathways for ncAA entry into the cell. Note that Esters rely on diffusion, while Dipeptides exploit active transport machinery.[1]

References
  • Toxicity of DMSO in Biological Systems Source: Verheijen, M. et al. "DMSO induces drastic changes in human cellular processes and epigenetic landscape in vitro."[1] Scientific Reports (2019).[1] Link:[Link]

  • Esterification for Mammalian Uptake Source: Takimoto, J. K., et al. "Esterification of an unnatural amino acid structurally deviating from canonical amino acids promotes its uptake and incorporation into proteins in mammalian cells."[1][5] ChemBioChem (2010).[1][5][6] Link:[Link][5]

  • Dipeptide Strategy in Bacteria Source: Gan, Q., et al.[1] "The dipeptide strategy for the efficient incorporation of non-canonical amino acids into proteins."[7] Angewandte Chemie (2011).[1] Link:[Link]

  • Cyclodextrin Assisted Solubility Source: Loftsson, T., & Brewster, M. E.[1] "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology (2010). Link:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Characterization of (2R)-2-amino-2-(4-bromophenyl)propanoic Acid: An NMR-Centric Approach

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery and development, the precise characterization of non-natural amino acids is paramount. These unique building block...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise characterization of non-natural amino acids is paramount. These unique building blocks are integral to the design of novel therapeutics, offering enhanced stability, potency, and target specificity. Among these, (2R)-2-amino-2-(4-bromophenyl)propanoic acid, a chiral α,α-disubstituted amino acid, presents a compelling case for a multi-faceted analytical approach to ensure its structural integrity and enantiomeric purity.

This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other key analytical techniques for the comprehensive characterization of (2R)-2-amino-2-(4-bromophenyl)propanoic acid. As Senior Application Scientists, our objective is to furnish you with not just procedural steps, but also the underlying scientific rationale to empower you to make informed decisions in your analytical workflows.

The Central Role of NMR Spectroscopy

NMR spectroscopy stands as the cornerstone for the structural elucidation of organic molecules. Its ability to provide detailed information about the chemical environment of individual atoms within a molecule makes it an indispensable tool for confirming the identity and purity of newly synthesized compounds like (2R)-2-amino-2-(4-bromophenyl)propanoic acid.

Predicted ¹H NMR Spectrum

The proton NMR (¹H NMR) spectrum provides a map of the hydrogen atoms in a molecule. For (2R)-2-amino-2-(4-bromophenyl)propanoic acid, the predicted ¹H NMR spectrum in a suitable deuterated solvent (e.g., DMSO-d₆) would exhibit distinct signals corresponding to the different types of protons.

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns for (2R)-2-amino-2-(4-bromophenyl)propanoic acid

Proton(s) Predicted Chemical Shift (ppm) Multiplicity Integration Rationale
Aromatic (H-2', H-6')~7.6Doublet2HProtons ortho to the bromine atom are deshielded.
Aromatic (H-3', H-5')~7.4Doublet2HProtons meta to the bromine atom.
Amino (NH₂)Broad singlet2HChemical shift is variable and depends on concentration and solvent.
Methyl (CH₃)~1.6Singlet3HShielded aliphatic protons.
Carboxylic Acid (COOH)Broad singlet1HHighly deshielded proton, chemical shift is solvent and concentration dependent.

Experimental Protocol: ¹H NMR Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of (2R)-2-amino-2-(4-bromophenyl)propanoic acid in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O with a pH buffer). The choice of solvent is critical as it can influence the chemical shifts of exchangeable protons (NH₂ and COOH).

  • Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

  • Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters to optimize include the number of scans, relaxation delay, and spectral width.

  • Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals to determine the relative number of protons.

Predicted ¹³C NMR and DEPT-135 Spectra

The carbon-13 NMR (¹³C NMR) spectrum reveals the number of non-equivalent carbon atoms and provides information about their chemical environment. To further distinguish between different types of carbon atoms (CH₃, CH₂, CH, and quaternary carbons), a Distortionless Enhancement by Polarization Transfer (DEPT-135) experiment is invaluable.[1][2][3]

Table 2: Predicted ¹³C NMR and DEPT-135 Data for (2R)-2-amino-2-(4-bromophenyl)propanoic acid

Carbon Predicted Chemical Shift (ppm) DEPT-135 Signal Rationale
Carboxylic Acid (C=O)~175AbsentCarbonyl carbon in a carboxylic acid.
Aromatic (C-1')~140AbsentQuaternary aromatic carbon attached to the propanoic acid moiety.
Aromatic (C-3', C-5')~132PositiveAromatic CH carbons.
Aromatic (C-2', C-6')~129PositiveAromatic CH carbons.
Aromatic (C-4')~122AbsentAromatic carbon attached to the bromine atom.
Quaternary (C-2)~60AbsentThe chiral quaternary carbon is a key feature. Its observation confirms the α,α-disubstitution.
Methyl (CH₃)~25PositiveAliphatic methyl carbon.

Experimental Protocol: ¹³C NMR and DEPT-135 Spectroscopy

  • Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

  • Instrument Setup: Configure the NMR spectrometer for ¹³C detection.

  • Data Acquisition:

    • Acquire a standard proton-decoupled ¹³C NMR spectrum. A larger number of scans is typically required due to the low natural abundance of ¹³C.

    • Perform a DEPT-135 experiment. This is a relatively quick experiment that provides crucial information for peak assignment.

  • Data Processing and Analysis: Process both spectra. Compare the ¹³C and DEPT-135 spectra to identify the CH₃, CH, and quaternary carbons. Quaternary carbons will be present in the ¹³C spectrum but absent in the DEPT-135 spectrum.[4]

NMR_Workflow cluster_NMR NMR Characterization Workflow Sample Sample Preparation (Dissolve in Deuterated Solvent) H1_NMR 1D ¹H NMR Acquisition Sample->H1_NMR C13_NMR 1D ¹³C NMR Acquisition Sample->C13_NMR Process Data Processing (FT, Phasing, Baseline Correction) H1_NMR->Process DEPT DEPT-135 Acquisition C13_NMR->DEPT C13_NMR->Process DEPT->Process Analysis Spectral Analysis (Integration, Peak Picking, Assignment) Process->Analysis Structure Structure Confirmation Analysis->Structure

Caption: Workflow for NMR-based structural elucidation.

Alternative and Complementary Analytical Techniques

While NMR is unparalleled for structural determination, a comprehensive characterization, particularly for a chiral drug intermediate, necessitates the use of orthogonal techniques to assess purity, enantiomeric excess, and molecular weight.

Chiral High-Performance Liquid Chromatography (HPLC)

For a chiral molecule like (2R)-2-amino-2-(4-bromophenyl)propanoic acid, confirming its enantiomeric purity is critical. Chiral HPLC is the gold standard for this purpose.[5]

Principle: Chiral HPLC separates enantiomers by utilizing a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times. Alternatively, a chiral derivatizing agent can be used to form diastereomers that can be separated on a standard achiral column.

Expected Results: A successful chiral HPLC method would show a single peak for an enantiomerically pure sample of (2R)-2-amino-2-(4-bromophenyl)propanoic acid. A racemic mixture would show two well-resolved peaks of equal area.

Table 3: Comparison of Chiral HPLC with NMR for Enantiomeric Purity

Technique Advantages Disadvantages
Chiral HPLC High sensitivity for enantiomeric impurities, quantitative.Requires method development, may require derivatization.
NMR with Chiral Shift Reagents Can provide structural information simultaneously.Lower sensitivity to minor enantiomers, can be complex to interpret.

Experimental Protocol: Chiral HPLC

  • Column Selection: Choose a suitable chiral stationary phase. Polysaccharide-based columns (e.g., Chiralcel® OD-H, Chiralpak® AD) are often effective for 2-arylpropionic acids.[6]

  • Mobile Phase Optimization: Develop a mobile phase that provides good resolution between the enantiomers. This often involves a mixture of a non-polar solvent (e.g., hexane) and an alcohol (e.g., isopropanol) with a small amount of an acidic or basic modifier.

  • Sample Preparation: Dissolve the sample in the mobile phase at a known concentration.

  • Analysis: Inject the sample onto the HPLC system and monitor the elution profile using a UV detector.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight of a compound and can provide structural information through fragmentation analysis. Electrospray ionization (ESI) is a soft ionization technique well-suited for amino acids.

Expected Results: The ESI mass spectrum of (2R)-2-amino-2-(4-bromophenyl)propanoic acid in positive ion mode would be expected to show a prominent peak for the protonated molecule [M+H]⁺. The isotopic pattern of this peak would be characteristic of a molecule containing one bromine atom (approximately equal intensity for the M and M+2 isotopes). Fragmentation of the parent ion would likely involve the loss of water and carbon monoxide, which is a common fragmentation pathway for α-amino acids.[7]

Table 4: Key Mass Spectrometry Data for (2R)-2-amino-2-(4-bromophenyl)propanoic acid

Ion Predicted m/z Significance
[M+H]⁺244.0/246.0Molecular weight confirmation and bromine presence.
[M+H-H₂O]⁺226.0/228.0Loss of water.
[M+H-H₂O-CO]⁺198.0/200.0Subsequent loss of carbon monoxide.

Experimental Protocol: ESI-Mass Spectrometry

  • Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent such as methanol or acetonitrile, often with a small amount of formic acid to promote protonation.

  • Infusion: Directly infuse the sample solution into the ESI source of the mass spectrometer.

  • Data Acquisition: Acquire the mass spectrum in positive ion mode. If fragmentation information is desired, perform a tandem MS (MS/MS) experiment by selecting the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID).

Circular Dichroism (CD) Spectroscopy

Circular Dichroism (CD) spectroscopy is a chiroptical technique that measures the differential absorption of left and right circularly polarized light. It is particularly useful for confirming the absolute configuration of a chiral molecule.

Principle: Enantiomers have mirror-image CD spectra. Therefore, the CD spectrum of (2R)-2-amino-2-(4-bromophenyl)propanoic acid will be the mirror image of the spectrum of its (2S)-enantiomer. The sign of the Cotton effect can often be correlated with the absolute configuration based on empirical rules or comparison with structurally similar compounds of known configuration. For phenylalanine derivatives, the near-UV CD spectrum is often informative.[8][9]

Expected Results: The CD spectrum of an enantiomerically pure sample will show characteristic positive and/or negative bands. A racemic mixture will have no CD signal.

Analytical_Techniques cluster_Techniques Complementary Analytical Techniques NMR NMR Spectroscopy (Structure & Purity) HPLC Chiral HPLC (Enantiomeric Purity) NMR->HPLC Confirms Chirality MS Mass Spectrometry (Molecular Weight & Fragmentation) NMR->MS Confirms MW CD Circular Dichroism (Absolute Configuration) HPLC->CD Correlates with Configuration

Caption: Interplay of complementary analytical techniques.

Synthesis and Potential Impurities

A robust analytical characterization also considers potential impurities arising from the synthetic route. A common approach to synthesizing α,α-disubstituted amino acids like the target compound involves modifications of simpler amino acids or de novo synthesis. Potential impurities could include starting materials, reagents, or side-products such as the corresponding ester if the synthesis involved an ester intermediate. NMR and HPLC are particularly effective in detecting and quantifying such impurities.

Conclusion

The comprehensive characterization of (2R)-2-amino-2-(4-bromophenyl)propanoic acid relies on a synergistic application of multiple analytical techniques. While NMR spectroscopy provides the definitive structural confirmation, chiral HPLC is indispensable for verifying enantiomeric purity. Mass spectrometry offers rapid molecular weight determination and fragmentation data, and circular dichroism provides insights into the absolute stereochemistry. By integrating the data from these powerful methods, researchers, scientists, and drug development professionals can ensure the quality and integrity of this and other critical chiral building blocks, thereby advancing the development of novel and effective therapeutics.

References

  • University of Oxford. A User Guide to Modern NMR Experiments. Chemistry Research Laboratory. [Link]

  • Thomason, M. J., Hung, Y. F., Rhys-Williams, W., Hanlon, G. W., & Lloyd, A. W. (1997). Indirect enantiomeric separation of 2-arylpropionic acids and structurally related compounds by reversed phase HPLC. Journal of Pharmaceutical and Biomedical Analysis, 15(11), 1765–1774. [Link]

  • Zhang, P., Chan, W., Ang, I. L., Wei, R., Lam, M. M. T., & Poon, T. C. W. (2019). Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. Scientific Reports, 9(1), 6453. [Link]

  • OpenStax. (2023). 13.12 DEPT 13C NMR Spectroscopy. In Organic Chemistry. [Link]

  • Zhang, L., Yu, W., Rong, Y., Guo, X., Ye, J., Shen, Z., & Zeng, S. (2014). Enantiomeric separation of 2-arylpropionic acid nonsteroidal anti-inflammatory drugs and β-blockers by RP-HPLC using an amylose chiral stationary phase for the enantioselective skin permeation study. Analytical Methods, 6(15), 5868-5876. [Link]

  • Rogalewicz, F., Hoppilliard, Y., & Ohanessian, G. (2000). Fragmentation mechanisms of α-amino acids protonated under electrospray ionization: a collisional activation and ab initio theoretical study. International Journal of Mass Spectrometry, 195/196, 565-590. [Link]

  • Salvadori, P., Bertucci, C., & Pescitelli, G. (2004). Stereochemical characterization of fluorinated 2-arylpropionic acids by enantioselective HPLC analysis and ECD detection. Chirality, 16(S1), S94-S101. [Link]

  • ResearchGate. (n.d.). The circular dichroism spectra of L- and D-phenylalanine. [Link]

  • ResearchGate. (n.d.). The circular dichroism spectra of L-and D-phenylalanine. [Link]

  • Ye, J., Yu, W., Ju, R., Rong, Y., & Zeng, S. (2010). Enantiomeric separation of 2-arylpropionic acid nonsteroidal anti-inflammatory drugs by HPLC with hydroxypropyl-beta-cyclodextrin as chiral mobile phase additive. Biomedical Chromatography, 24(8), 884-890. [Link]

  • University of Regensburg. 13C NMR Spectroscopy. [Link]

  • LibreTexts Chemistry. (2024). 13.11: DEPT ¹³C NMR Spectroscopy. [Link]

  • University of California, Davis. 13C NMR Spectroscopy. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of (2R)-2-amino-2-(4-bromophenyl)propanoic Acid

As a Senior Application Scientist, I understand that meticulous and safe handling of chemical reagents is the cornerstone of reproducible and reliable research. This guide provides a detailed protocol for the proper disp...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, I understand that meticulous and safe handling of chemical reagents is the cornerstone of reproducible and reliable research. This guide provides a detailed protocol for the proper disposal of (2R)-2-amino-2-(4-bromophenyl)propanoic acid, ensuring the safety of laboratory personnel and compliance with environmental regulations. This is not merely a procedural checklist but a framework for understanding the chemical's nature and the rationale behind each disposal step.

The inherent structure of (2R)-2-amino-2-(4-bromophenyl)propanoic acid, a halogenated aromatic amino acid, necessitates a cautious approach to its disposal. The presence of a bromine atom on the phenyl ring means that improper disposal, such as incineration at inadequate temperatures, could potentially lead to the formation of hazardous polybrominated dibenzodioxins or dibenzofurans. Therefore, a dedicated and informed disposal stream is crucial.

Hazard Assessment and Waste Classification

Key Hazard Considerations:

  • Toxicity: Assumed to be harmful if swallowed, inhaled, or absorbed through the skin. Handle with appropriate personal protective equipment (PPE).

  • Environmental Hazard: Halogenated organic compounds can be persistent in the environment and may be toxic to aquatic life.

  • Reactivity: Generally stable, but should not be mixed with strong oxidizing agents.

Based on these potential hazards, the waste generated from the use of (2R)-2-amino-2-(4-bromophenyl)propanoic acid must be classified as hazardous chemical waste .

Personal Protective Equipment (PPE) - Your First Line of Defense

A self-validating safety protocol begins with robust personal protection. The following PPE is mandatory when handling and disposing of this compound:

  • Eye Protection: Chemical safety goggles are required.

  • Hand Protection: Wear nitrile or other chemically resistant gloves.

  • Body Protection: A standard laboratory coat must be worn.

  • Respiratory Protection: If handling the solid powder outside of a fume hood, a properly fitted respirator (e.g., N95 or higher) is recommended to prevent inhalation.

Segregation: The Foundation of Safe Disposal

Proper waste segregation is the most critical step in ensuring safe and compliant chemical disposal. Mixing incompatible waste streams can lead to dangerous reactions and complicates the final disposal process.

Waste TypeSegregation ContainerRationale
Solid Waste Labeled, sealed, and chemically resistant container for solid hazardous waste.To prevent contamination and ensure the waste is directed to the appropriate high-temperature incineration facility capable of handling halogenated organic compounds.
Contaminated Labware (e.g., weigh boats, gloves) Labeled, sealed, and chemically resistant container for solid hazardous waste.Items that have come into direct contact with the compound are considered contaminated and must be disposed of as hazardous waste.
Aqueous Solutions Labeled, sealed, and chemically resistant container for halogenated organic aqueous waste.To prevent the release of the compound into the water system. This waste stream will require specialized treatment.
Organic Solvent Solutions Labeled, sealed, and chemically resistant container for halogenated organic solvent waste.To ensure proper handling and disposal, likely through incineration. Mixing with non-halogenated solvent waste can complicate and increase the cost of disposal.

Diagram: Waste Segregation Workflow

cluster_generation Waste Generation cluster_segregation Segregation cluster_disposal Disposal Path Solid Compound Solid Compound Solid Waste Container Solid Waste Container Solid Compound->Solid Waste Container Contaminated Labware Contaminated Labware Contaminated Labware->Solid Waste Container Aqueous Solution Aqueous Solution Aqueous Waste Container Aqueous Waste Container Aqueous Solution->Aqueous Waste Container Organic Solution Organic Solution Organic Waste Container Organic Waste Container Organic Solution->Organic Waste Container Hazardous Waste Disposal Hazardous Waste Disposal Solid Waste Container->Hazardous Waste Disposal Aqueous Waste Container->Hazardous Waste Disposal Organic Waste Container->Hazardous Waste Disposal

Caption: Waste segregation decision tree for (2R)-2-amino-2-(4-bromophenyl)propanoic acid.

Step-by-Step Disposal Protocol

For Solid Waste:

  • Carefully transfer any unused solid (2R)-2-amino-2-(4-bromophenyl)propanoic acid into a designated, clearly labeled hazardous waste container.

  • Also, place any contaminated disposable labware, such as weighing paper or gloves, into the same container.

  • Ensure the container is tightly sealed and stored in a designated hazardous waste accumulation area, away from incompatible materials.

For Liquid Waste (Aqueous and Organic Solutions):

  • Pour liquid waste containing the compound into the appropriate halogenated waste container (aqueous or organic). Do not mix with non-halogenated waste streams.

  • Use a funnel to avoid spills.

  • Ensure the container is tightly sealed after each addition and is stored in secondary containment to prevent spills.

Labeling: All waste containers must be clearly labeled with:

  • The words "Hazardous Waste"

  • The full chemical name: "(2R)-2-amino-2-(4-bromophenyl)propanoic acid"

  • The approximate concentration and volume

  • The date of accumulation

Spill Management

In the event of a spill, immediate and appropriate action is required to mitigate exposure and environmental contamination.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

  • Secure the Area: Restrict access to the spill area.

  • Don Appropriate PPE: Before cleaning, ensure you are wearing the correct PPE as outlined in Section 2.

  • Containment and Cleanup:

    • For solid spills: Gently cover the spill with an absorbent material like vermiculite or sand. Avoid raising dust. Carefully scoop the mixture into a labeled hazardous waste container.

    • For liquid spills: Cover the spill with an inert absorbent material. Once absorbed, carefully transfer the material into a labeled hazardous waste container.

  • Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Diagram: Spill Response Workflow

Spill Occurs Spill Occurs Alert & Evacuate Alert & Evacuate Spill Occurs->Alert & Evacuate Immediate Action Secure Area Secure Area Alert & Evacuate->Secure Area Don PPE Don PPE Secure Area->Don PPE Contain & Clean Contain & Clean Don PPE->Contain & Clean Decontaminate Decontaminate Contain & Clean->Decontaminate Dispose of Waste Dispose of Waste Decontaminate->Dispose of Waste

Caption: Step-by-step spill response for (2R)-2-amino-2-(4-bromophenyl)propanoic acid.

Final Disposal

The ultimate disposal of the collected hazardous waste must be conducted by a licensed and certified environmental management company. Your institution's Environmental Health and Safety (EHS) department will have established procedures for the pickup and disposal of chemical waste. Always follow your institution's specific guidelines.

By adhering to these procedures, you contribute to a safe and sustainable research environment. The principles of hazard assessment, proper segregation, and diligent documentation are the cornerstones of responsible chemical stewardship.

References

For further information on chemical safety and waste disposal, please consult the following authoritative sources:

  • U.S. Environmental Protection Agency (EPA) - Hazardous Waste: [Link]

  • Occupational Safety and Health Administration (OSHA) - Hazard Communication: [Link]

  • American Chemical Society (ACS) - Chemical Safety: [Link]

© Copyright 2026 BenchChem. All Rights Reserved.